Sydonic acid

• CAS: 65967-73-9

Core Science & Biosynthesis

Unraveling the Sydonic Acid Enigma: A Technical Guide to its Biosynthetic Pathway

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide has been compiled to illuminate the biosynthetic pathway of Sydonic acid, a sesquiterpenoid natural product synthesized by the fungus Aspergillus sydowii. This document provides researchers, scientists, and drug development professionals with an in-depth understanding of the molecular machinery responsible for the production of this and related compounds. While the complete enzymatic cascade and its genetic underpinnings are still under active investigation, this guide consolidates the current knowledge, including proposed intermediates and the likely enzymatic players, to facilitate further research and potential biotechnological applications.

Sydonic acid, first isolated and characterized in the 1970s, belongs to a class of secondary metabolites with potential biological activities. Understanding its biosynthesis is crucial for harnessing its therapeutic potential and for the development of novel derivatives through metabolic engineering. This guide serves as a foundational resource, detailing the proposed biosynthetic landscape and outlining the experimental approaches required for its full elucidation.

Proposed Biosynthetic Pathway of Sydonic Acid

The biosynthesis of Sydonic acid is hypothesized to originate from the ubiquitous precursor, farnesyl pyrophosphate (FPP), a key intermediate in the terpenoid pathway. The proposed pathway involves a series of enzymatic transformations, including cyclization, oxidation, and rearrangement reactions.

A pivotal step in the biosynthesis is the cyclization of FPP to form a sesquiterpene scaffold. This reaction is typically catalyzed by a terpene cyclase. Subsequent modifications, including hydroxylations and other oxidative steps, are likely carried out by cytochrome P450 monooxygenases and other oxidoreductases, leading to the formation of Sydonic acid and its various derivatives, such as Sydowic acid.

The logical flow of the proposed biosynthetic pathway is visualized below:

A proposed biosynthetic pathway for Sydonic acid.

Key Experimental Methodologies for Pathway Elucidation

The full characterization of the Sydonic acid biosynthetic pathway necessitates a multi-faceted experimental approach. The following protocols are fundamental to identifying the genes, enzymes, and intermediates involved.

Identification of the Biosynthetic Gene Cluster (BGC)

Objective: To locate the contiguous set of genes in the Aspergillus sydowii genome responsible for Sydonic acid biosynthesis.

Methodology:

• Genome Sequencing: High-quality whole-genome sequencing of a Sydonic acid-producing strain of Aspergillus sydowii is the primary step.

• Bioinformatic Analysis: The sequenced genome is then mined for putative terpene synthase genes, which are often flanked by genes encoding cytochrome P450s, oxidoreductases, and transcription factors, characteristic of a BGC. Tools such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) are instrumental in this process.

• Gene Expression Analysis: Comparative transcriptomics (RNA-seq) of A. sydowii grown under Sydonic acid-producing and non-producing conditions can identify upregulated genes within the putative BGC, providing strong evidence for their involvement.

The general workflow for identifying the Sydonic acid BGC is as follows:

Workflow for the identification of the Sydonic acid BGC.

Functional Characterization of Pathway Genes

Objective: To determine the specific function of individual enzymes encoded by the identified BGC.

Methodology:

• Gene Knockout: Targeted deletion of a candidate gene in A. sydowii should abolish or alter the production of Sydonic acid and its derivatives. This can be achieved using CRISPR-Cas9-based genome editing techniques.

• Heterologous Expression: Candidate genes are cloned and expressed in a heterologous host, such as Saccharomyces cerevisiae or Aspergillus oryzae, that does not naturally produce Sydonic acid. The production of predicted intermediates or the final product in the engineered host confirms the gene's function.

• In Vitro Enzyme Assays: Recombinant enzymes are purified from the heterologous host and their activity is tested in vitro with putative substrates. This allows for the precise determination of enzyme kinetics and substrate specificity.

The logical relationship for functional gene characterization is depicted below:

Logical flow for characterizing the function of biosynthetic genes.

Quantitative Data Summary

At present, there is a notable absence of publicly available quantitative data regarding the Sydonic acid biosynthetic pathway, such as enzyme kinetic parameters (Km, kcat), precursor incorporation rates, or product yields from engineered strains. The tables below are structured to accommodate such data as it becomes available through future research efforts.

Table 1: Putative Enzymes in the Sydonic Acid Biosynthetic Pathway

Putative Enzyme	Proposed Function	Gene Locus (Hypothetical)	Substrate(s)	Product(s)
Terpene Cyclase	FPP Cyclization	sydA	Farnesyl Pyrophosphate	Sesquiterpene Intermediate
Cytochrome P450	Oxidation	sydB	Sesquiterpene Intermediate	Oxidized Intermediate A
Oxidoreductase	Oxidation	sydC	Oxidized Intermediate A	Oxidized Intermediate B
...	...	...	...	...

Table 2: Enzyme Kinetic Data (Hypothetical)

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)
SydA	FPP	-	-	-
SydB	Sesquiterpene Intermediate	-	-	-
...	...	-	-	-

Table 3: Precursor Incorporation Studies (Hypothetical)

Labeled Precursor	Incorporation Site in Sydonic Acid	% Incorporation
[1-13C] Acetate	C-X, C-Y, ...	-
[2H] Farnesyl Pyrophosphate	Multiple	-

Future Outlook

The complete elucidation of the Sydonic acid biosynthetic pathway is a compelling scientific endeavor. The methodologies outlined in this guide provide a clear roadmap for researchers to uncover the genetic and enzymatic machinery at play. Success in this area will not only deepen our understanding of fungal secondary metabolism but also pave the way for the sustainable production of Sydonic acid and the bio-engineering of novel, high-value molecules for the pharmaceutical and other industries. This technical guide will be periodically updated as new research findings emerge.

Identifying Novel Fungal Strains for Sydonic Acid Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies required for the identification and characterization of novel fungal strains capable of producing Sydonic acid. Sydonic acid, a sesquiterpenoid with potential therapeutic applications, is a secondary metabolite primarily produced by fungi. This document outlines the current knowledge on Sydonic acid-producing organisms, detailed experimental protocols for screening and analysis, and a discussion of the putative biosynthetic and regulatory pathways.

Introduction to Sydonic Acid and its Fungal Producers

Sydonic acid is a sesquiterpenoid natural product that has garnered interest for its potential biological activities. The primary known fungal producers of Sydonic acid belong to the genus Aspergillus, with Aspergillus sydowii being the most frequently cited source.[1][2] Strains of A. sydowii, particularly those isolated from marine environments, are known to be prolific producers of a diverse array of secondary metabolites, including terpenoids, alkaloids, and polyketides.[1][2] Some species of the genus Glonium have also been identified as producers of Sydonic acid. The identification of novel, high-yielding fungal strains is a critical step in the development of Sydonic acid for therapeutic or biotechnological applications.

Data on Sydonic Acid Production

A comprehensive review of publicly available literature reveals a notable absence of specific quantitative data on Sydonic acid production yields (e.g., mg/L or g/L) from various fungal strains. This highlights a significant knowledge gap and an opportunity for future research. To facilitate comparative analysis in future studies, the following table structure is recommended for presenting quantitative data on Sydonic acid production.

Table 1: Quantitative Sydonic Acid Production by Fungal Strains

Fungal Strain ID	Source of Isolation	Fermentation Time (days)	Sydonic Acid Yield (mg/L)	Reference
e.g., A. sydowii ATCC XXXXX	Marine Sponge	7	Data not available	Future Study
e.g., Glonium sp. CBS XXXX	Decaying Wood	14	Data not available	Future Study
[Insert Novel Isolate ID]	[Insert Source]	[Insert Time]	[Insert Yield]	[Insert Reference]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the identification and characterization of Sydonic acid-producing fungi.

Screening for Sydonic Acid-Producing Fungi

Objective: To isolate and identify fungal strains with the potential to produce Sydonic acid from environmental samples.

Methodology:

• Sample Collection: Collect diverse environmental samples such as marine sediments, sponges, algae, and terrestrial soil.

• Fungal Isolation:

  • Prepare serial dilutions of the collected samples in sterile saline solution.

  • Plate the dilutions onto various fungal isolation media, such as Potato Dextrose Agar (PDA), Malt Extract Agar (MEA), and Czapek-Dox Agar, supplemented with an antibacterial agent (e.g., chloramphenicol) to inhibit bacterial growth.

  • Incubate the plates at 25-28°C for 5-14 days, monitoring for fungal growth.

  • Isolate distinct fungal colonies based on morphological characteristics and subculture them to obtain pure cultures.

• Preliminary Screening (Chemical Profile):

  • Inoculate each pure fungal isolate into a small volume (e.g., 50 mL) of a suitable liquid fermentation medium, such as Potato Dextrose Broth (PDB) or Malt Extract Broth (MEB).

  • Incubate the cultures at 25-28°C with shaking (e.g., 150 rpm) for 7-14 days.

  • After incubation, extract the culture broth with an equal volume of ethyl acetate.

  • Evaporate the ethyl acetate extract to dryness and redissolve the residue in a small volume of methanol.

  • Analyze the crude extract using Thin Layer Chromatography (TLC) and/or High-Performance Liquid Chromatography (HPLC) to identify strains that produce compounds with chromatographic properties similar to a Sydonic acid standard.

Submerged Fermentation for Sydonic Acid Production

Objective: To cultivate promising fungal strains under controlled conditions to maximize the production of Sydonic acid.

Methodology:

• Inoculum Preparation:

  • Grow the selected fungal strain on a PDA plate for 7-10 days until sporulation is observed.

  • Harvest the spores by adding sterile saline solution with a surfactant (e.g., 0.05% Tween 80) to the plate and gently scraping the surface.

  • Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^6 spores/mL).

• Fermentation:

  • Inoculate a production medium (e.g., PDB or a defined synthetic medium) with the spore suspension. A suggested starting point for A. sydowii is a liquid medium with an initial pH of 7.2.

  • Incubate the culture in a shaker incubator at 28°C and 150 rpm for a specified period (e.g., 3-14 days).

  • Monitor the fermentation periodically by measuring biomass and pH.

• Harvesting:

  • Separate the fungal biomass from the culture broth by filtration or centrifugation.

  • The supernatant (culture broth) is typically the primary source of extracellular Sydonic acid.

Extraction and Purification of Sydonic Acid

Objective: To isolate and purify Sydonic acid from the fungal culture.

Methodology:

• Extraction:

  • Extract the culture supernatant three times with an equal volume of ethyl acetate in a separatory funnel.

  • Combine the organic layers and dry them over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the crude extract.

• Purification (optional but recommended for characterization):

  • Subject the crude extract to column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

  • Monitor the fractions by TLC or HPLC.

  • Combine the fractions containing Sydonic acid and further purify using preparative HPLC if necessary.

Quantification of Sydonic Acid by HPLC

Objective: To accurately measure the concentration of Sydonic acid in the culture extract.

Methodology:

• Standard Preparation: Prepare a series of standard solutions of purified Sydonic acid of known concentrations in methanol.

• HPLC System and Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is a common starting point for separating sesquiterpenoids.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV spectrum of Sydonic acid (typically in the range of 210-250 nm).

  • Injection Volume: 20 µL.

• Analysis:

  • Inject the prepared standards to generate a calibration curve.

  • Inject the redissolved crude or purified extracts from the fermentation.

  • Identify the Sydonic acid peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of Sydonic acid in the sample by integrating the peak area and using the standard calibration curve.

Putative Biosynthetic and Regulatory Pathways

Putative Biosynthetic Pathway of Sydonic Acid

The specific biosynthetic pathway for Sydonic acid has not been fully elucidated. However, as a sesquiterpenoid, it is synthesized via the mevalonate (MVA) pathway. This pathway provides the universal five-carbon precursors, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP), which are condensed to form the fifteen-carbon precursor farnesyl pyrophosphate (FPP). A sesquiterpene synthase would then catalyze the cyclization of FPP to form the initial sesquiterpene scaffold, which is subsequently modified by enzymes such as cytochrome P450 monooxygenases and dehydrogenases to yield the final Sydonic acid structure.

Putative biosynthetic pathway of Sydonic acid.

Regulatory Signaling Pathways

The production of secondary metabolites in Aspergillus species is tightly regulated by complex signaling networks that respond to environmental cues. While the specific signaling pathways governing Sydonic acid production are unknown, general regulatory mechanisms in Aspergillus involve G-protein coupled receptors (GPCRs) that sense external signals and activate downstream cascades, such as the cAMP-dependent protein kinase A (PKA) pathway and mitogen-activated protein kinase (MAPK) pathways.[3][4][5][6] These pathways can influence the expression of transcription factors that, in turn, regulate the expression of genes within the Sydonic acid biosynthetic gene cluster.

A potential signaling pathway regulating Sydonic acid production.

Experimental Workflow

The following diagram outlines the overall workflow for the identification and characterization of novel Sydonic acid-producing fungal strains.

Workflow for identifying Sydonic acid-producing fungi.

Conclusion

The identification of novel fungal strains with high Sydonic acid production capabilities is a promising avenue for the development of this bioactive compound. This guide provides a robust framework for researchers to systematically screen for, cultivate, and analyze Sydonic acid-producing fungi. While there is a clear need for more quantitative data on Sydonic acid yields and a deeper understanding of its specific biosynthetic and regulatory pathways, the methodologies outlined herein offer a solid foundation for advancing the research and development of Sydonic acid. Future work should focus on populating the proposed data tables with empirical results and elucidating the genetic and molecular mechanisms underlying Sydonic acid biosynthesis to enable metabolic engineering strategies for yield improvement.

References

• 1. researchgate.net [researchgate.net]
• 2. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Upstream Regulation of Development and Secondary Metabolism in Aspergillus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. digitalcommons.unl.edu [digitalcommons.unl.edu]

Physicochemical properties and structural characterization of Sydonic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sydonic acid is a naturally occurring sesquiterpenoid that has garnered significant interest within the scientific community.[1] Isolated primarily from fungal species such as Aspergillus sydowii and Glonium sp., this compound has demonstrated a range of biological activities, including antimicrobial and cytotoxic effects.[1] This technical guide provides a detailed overview of the physicochemical properties, structural characterization, and known biological activities of Sydonic acid, intended to serve as a valuable resource for researchers and professionals in drug discovery and development.

Physicochemical Properties

Sydonic acid is a sesquiterpenoid characterized by a benzoic acid backbone. The following table summarizes its key physicochemical properties.

Property	Value	Source
Molecular Formula	C₁₅H₂₂O₄	[1][2]
Molecular Weight	266.33 g/mol	[1][2]
IUPAC Name	3-hydroxy-4-[(2S)-2-hydroxy-6-methylheptan-2-yl]benzoic acid	[1]
Melting Point	85-86 °C (optically active form); 158-159 °C (racemate)
Solubility	Soluble in organic solvents such as ethyl acetate and methanol.
Appearance	Fine needles

Structural Characterization

The structural elucidation of Sydonic acid has been accomplished through various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectral data provide a detailed fingerprint of the molecular structure of Sydonic acid.

¹H-NMR (400 MHz, CD₃OD)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.43	dd	1.6, 7.9	Aromatic H
7.36	d	1.6	Aromatic H
7.25	d	7.9	Aromatic H
1.94	ddd	4.5, 12.2, 13.7	Aliphatic H
1.77	ddd	4.8, 11.6, 13.7	Aliphatic H
1.59	s	Aliphatic H
1.47	m	Aliphatic H
1.33	m	Aliphatic H
1.18	m	Aliphatic H
1.13	m	Aliphatic H
0.81	d	6.5	Aliphatic H (6H)

¹³C-NMR (125 MHz, CD₃OD)

Chemical Shift (δ) ppm	Assignment
169.86	Carbonyl C
156.91	Aromatic C
138.00	Aromatic C
131.58	Aromatic C
127.77	Aromatic C
121.50	Aromatic C
118.60	Aromatic C
77.88	Aliphatic C-OH
43.57	Aliphatic C
40.43	Aliphatic C
28.99	Aliphatic C
28.82	Aliphatic C
22.98	Aliphatic C
22.90	Aliphatic C
22.86	Aliphatic C

Mass Spectrometry

Electrospray Ionization Mass Spectrometry (ESI-MS) data further confirms the molecular weight of Sydonic acid. The observed ions in positive mode include [M+H]⁺ at m/z 267.1601 and [M-OH]⁺ at m/z 249.1488. In negative mode, the [M-H]⁻ ion is observed at m/z 265.1445.[2]

Experimental Protocols

Isolation and Purification of Sydonic Acid from Glonium sp.

The following provides a general workflow for the isolation and purification of Sydonic acid from a fungal culture.

General workflow for Sydonic acid isolation.

Methodology:

• Culturing: Glonium sp. is cultured in a suitable liquid broth medium.

• Extraction: The culture broth is extracted with an organic solvent, typically ethyl acetate, to partition the secondary metabolites, including Sydonic acid, into the organic phase.

• Concentration: The organic extract is concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatography: The crude extract is subjected to silica gel column chromatography. The column is eluted with a solvent system of increasing polarity to separate the different components. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Crystallization: Fractions containing Sydonic acid are pooled, concentrated, and the compound is purified by recrystallization from a suitable solvent, such as benzene, to yield fine needles of pure Sydonic acid.

Biological Activity and Signaling Pathways

Sydonic acid has been reported to exhibit several biological activities, including antimicrobial and cytotoxic effects. However, detailed studies elucidating the specific signaling pathways through which Sydonic acid exerts these effects are not extensively available in the current scientific literature.

Antimicrobial Activity

While Sydonic acid has been noted for its antimicrobial properties, the precise mechanism of action has not been fully characterized. It is hypothesized that, like many phenolic compounds, its antimicrobial activity may stem from its ability to disrupt cell membrane integrity, inhibit essential enzymes, or interfere with nucleic acid and protein synthesis. Further research is required to identify the specific molecular targets and signaling cascades involved.

Cytotoxic Activity

Similarly, the cytotoxic effects of Sydonic acid against certain cancer cell lines have been observed, yet the underlying signaling pathways remain to be elucidated. Potential mechanisms could involve the induction of apoptosis, cell cycle arrest, or the inhibition of key protein kinases involved in cancer cell proliferation and survival. Again, more in-depth molecular studies are necessary to map out the specific pathways affected by Sydonic acid.

Note: Due to the limited availability of specific data on the signaling pathways of Sydonic acid in the reviewed literature, a diagrammatic representation of these pathways cannot be provided at this time.

Conclusion

Sydonic acid represents a promising natural product with potential applications in the development of new therapeutic agents. This guide has summarized the key physicochemical and structural characteristics of Sydonic acid, providing a foundational resource for researchers. While its biological activities are of significant interest, further investigation into the specific molecular mechanisms and signaling pathways is crucial to fully understand and exploit its therapeutic potential. Future research should focus on detailed mechanistic studies to unlock the full promise of this intriguing fungal metabolite.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial Activities and Mode of Flavonoid Actions - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Sydonic Acid and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sydonic acid, a sesquiterpenoid benzoic acid derivative primarily isolated from fungi of the genus Aspergillus, has garnered interest due to its potential biological activities. A thorough understanding of its chemical structure and that of its derivatives is paramount for any investigation into its mechanism of action and potential therapeutic applications. Spectroscopic techniques are indispensable tools for the elucidation of these structures. This technical guide provides an in-depth overview of the spectroscopic analysis of Sydonic acid and similar substituted aromatic carboxylic acids. While specific quantitative data for Sydonic acid is not extensively available in the public domain, this guide presents representative data and detailed experimental protocols for the key spectroscopic methods used in the characterization of such natural products. This includes Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy. Furthermore, this guide outlines a general experimental workflow for the isolation and analysis of fungal secondary metabolites and depicts a hypothetical signaling pathway to illustrate the potential biological context of such compounds.

Introduction

Sydonic acid is a natural product characterized by a benzoic acid core with a hydroxyl group and a substituted alkyl chain. The precise determination of its chemical structure and the characterization of any synthetic or naturally occurring derivatives are crucial for structure-activity relationship (SAR) studies and further drug development efforts. Spectroscopic analysis provides the necessary tools for this detailed molecular characterization.

Spectroscopic Characterization

The structural elucidation of Sydonic acid and its derivatives relies on a combination of modern spectroscopic techniques. Each method provides unique and complementary information about the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR are essential for the structural analysis of Sydonic acid.

¹H NMR Spectroscopy: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

¹³C NMR Spectroscopy: Reveals the number of non-equivalent carbon atoms and their chemical environment (e.g., alkyl, aromatic, carbonyl).

Table 1: Representative ¹H NMR Data for a Substituted Benzoic Acid Moiety

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
10.0 - 13.0	br s	1H	Carboxylic acid proton (-COOH)
7.8 - 8.2	d	1H	Aromatic proton ortho to -COOH
7.2 - 7.6	m	2H	Aromatic protons
4.0 - 4.5	t	1H	Proton on a carbon adjacent to an oxygen
2.0 - 2.5	m	2H	Methylene protons in the alkyl chain
1.2 - 1.8	m	nH	Methylene protons in the alkyl chain
0.8 - 1.0	t/d	nH	Methyl protons in the alkyl chain

Table 2: Representative ¹³C NMR Data for a Substituted Benzoic Acid Moiety

Chemical Shift (δ) ppm	Assignment
165 - 175	Carboxylic acid carbon (-COOH)
125 - 160	Aromatic carbons
60 - 80	Carbon atom attached to an oxygen
20 - 40	Alkyl carbons
10 - 20	Methyl carbons

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) is particularly crucial for determining the exact molecular formula. Fragmentation patterns observed in MS/MS experiments can help to elucidate the structure of different parts of the molecule.

Table 3: Representative Mass Spectrometry Data for Sydonic Acid

Ionization Mode	Precursor Ion	m/z
ESI-	[M-H]⁻	265.1445
ESI+	[M+Na]⁺	289.1410

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes molecular vibrations. For Sydonic acid, key functional groups include the carboxylic acid and hydroxyl groups, as well as the aromatic ring.

Table 4: Representative Infrared (IR) Absorption Frequencies

Wavenumber (cm⁻¹)	Vibration	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic acid
1680-1710	C=O stretch	Carboxylic acid
3200-3600 (broad)	O-H stretch	Alcohol
1500-1600	C=C stretch	Aromatic ring
1210-1320	C-O stretch	Carboxylic acid, Alcohol

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing chromophores, such as the aromatic ring in Sydonic acid. The absorption maxima (λmax) can be influenced by the substitution pattern on the aromatic ring and the solvent used.[1]

Table 5: Representative UV-Vis Absorption Data for a Substituted Benzoic Acid

Solvent	λmax (nm)
Methanol	~210, ~250, ~280
Ethanol	~212, ~252, ~282

Experimental Protocols

Detailed and standardized experimental protocols are critical for obtaining high-quality and reproducible spectroscopic data.

Sample Preparation for NMR Analysis

• Dissolution: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). The choice of solvent is crucial to avoid signal overlap with the analyte.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water.

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Data Acquisition: Acquire mass spectra in both positive and negative ion modes to observe different adducts (e.g., [M+H]⁺, [M+Na]⁺, [M-H]⁻).

• High-Resolution Analysis: For accurate mass measurement and molecular formula determination, use a high-resolution mass spectrometer (e.g., TOF, Orbitrap).

• Tandem MS (MS/MS): To obtain structural information, perform fragmentation of the parent ion and analyze the resulting daughter ions.

Infrared (IR) Spectroscopy

• Sample Preparation (Solid): For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, use the Attenuated Total Reflectance (ATR) technique by placing the solid sample directly on the ATR crystal.

• Sample Preparation (Liquid/Solution): For liquid samples or solutions, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., methanol, ethanol, or water). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0.

• Blank Measurement: Record a baseline spectrum of the solvent in a matched cuvette.

• Sample Measurement: Record the UV-Vis spectrum of the sample solution over a specific wavelength range (e.g., 200-400 nm).

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax).

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the isolation and spectroscopic analysis of a fungal secondary metabolite like Sydonic acid.

General workflow for isolation and analysis.

Hypothetical Signaling Pathway

While the specific signaling pathways affected by Sydonic acid are not well-established, many fungal secondary metabolites are known to modulate key cellular pathways. The following diagram illustrates a hypothetical signaling pathway that could be investigated for its interaction with Sydonic acid or its derivatives.

Hypothetical G-protein coupled receptor pathway.

Conclusion

The spectroscopic analysis of Sydonic acid and its derivatives is a multi-faceted process that requires the integration of data from various analytical techniques. While specific, publicly available spectroscopic data for Sydonic acid is limited, this guide provides a comprehensive framework for the characterization of similar substituted aromatic carboxylic acids. The detailed protocols and representative data herein serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development, facilitating the structural elucidation and further investigation of this and other fungal secondary metabolites. The continued application of these powerful spectroscopic methods will be instrumental in unlocking the full potential of novel natural products.

References

• 1. UV-Vis Spectrum of Benzoic Acid | SIELC Technologies [sielc.com]

Unveiling the Therapeutic Potential of Sydonic Acid Derivatives from Marine Fungi

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The marine environment harbors a vast diversity of fungi that produce a rich array of structurally unique and biologically active secondary metabolites. Among these, Sydonic acid and its derivatives, primarily isolated from marine-derived Aspergillus species, have emerged as a promising class of natural products with significant therapeutic potential. This technical guide provides a comprehensive overview of the natural derivatives of Sydonic acid, detailing their isolation, structural elucidation, biological activities, and underlying mechanisms of action.

Natural Derivatives of Sydonic Acid from Marine Fungi

Aspergillus sydowii, a fungus commonly found in marine environments, is a notable producer of Sydonic acid and its analogues. These compounds are characterized by a substituted benzoic acid or benzaldehyde core with a unique C7 side chain. Variations in the oxidation state of the benzoic acid moiety and substitutions on the side chain give rise to a family of structurally related compounds.

Compound Name	Producing Organism	Source of Isolation	Key Structural Features
Sydonic acid	Aspergillus sydowii	Marine Fungus	Benzoic acid with a 2-hydroxy-6-methylheptan-2-yl side chain
Sydowic acid	Aspergillus sydowii	Marine Fungus	Dihydroxybenzoic acid derivative
7-deoxy-7,14-didehydrosydonic acid	Aspergillus sydowii	Marine Fungus	Features a double bond in the C7 side chain
Methyl (3-hydroxy-4-(2-hydroxy-6-methylheptan-2-yl)benzoyl)glycinate	Aspergillus sydowii	Marine Fungus	Sydonic acid core with a glycinate moiety
Sydowin A	Aspergillus sydowii	Marine-derived fungus	Sesquiterpenoid-related structure
Sydowin B	Aspergillus sydowii	Marine-derived fungus	Sesquiterpenoid-related structure, isomer of Sydowin A

Biological Activities and Quantitative Data

Sydonic acid derivatives have demonstrated a range of biological activities, with anti-inflammatory effects being particularly prominent.

Compound Name	Biological Activity	Assay System	Quantitative Data
A Sydonic acid derivative	Anti-inflammatory	LPS-activated BV-2 microglia cells	94.4% inhibition of nitric oxide production at 10 µM
Sydonic acid	Antimicrobial	Staphylococcus aureus, Candida albicans	No significant activity observed
Sydowic acid	Antimicrobial	Staphylococcus aureus, Candida albicans	No significant activity observed
7-deoxy-7,14-didehydrosydonic acid	Antimicrobial	Staphylococcus aureus, Candida albicans	No significant activity observed
Methyl (3-hydroxy-4-(2-hydroxy-6-methylheptan-2-yl)benzoyl)glycinate	Antimicrobial	Staphylococcus aureus, Candida albicans	No significant activity observed

Experimental Protocols

Fungal Cultivation and Extraction

A representative protocol for the cultivation of Aspergillus sydowii and extraction of its secondary metabolites is as follows:

• Fungal Strain: A marine-derived strain of Aspergillus sydowii is inoculated into a suitable liquid medium, such as Potato Dextrose Broth (PDB) or Czapek-Dox broth.

• Fermentation: The culture is incubated under static or shaking conditions at a controlled temperature (typically 25-28 °C) for a period of 14-21 days.

• Extraction: After the incubation period, the culture broth and mycelia are separated. The broth is typically extracted with an organic solvent like ethyl acetate. The mycelia are often dried, ground, and extracted with a solvent mixture such as methanol/dichloromethane.

• Concentration: The organic extracts are combined and concentrated under reduced pressure to yield a crude extract.

Isolation and Purification of Sydonic Acid Derivatives

The crude extract is subjected to a series of chromatographic techniques to isolate individual compounds:

• Initial Fractionation: The crude extract is often first fractionated using vacuum liquid chromatography (VLC) or medium pressure liquid chromatography (MPLC) on silica gel or a reversed-phase C18 stationary phase.

• Fine Purification: The resulting fractions are further purified by repeated column chromatography, often employing different stationary phases (e.g., Sephadex LH-20, silica gel) and solvent systems.

• High-Performance Liquid Chromatography (HPLC): Final purification of the isolated compounds is typically achieved using semi-preparative or preparative HPLC with a suitable column (e.g., C18, phenyl-hexyl) and a gradient or isocratic elution method.

Structure Elucidation

The chemical structures of the purified compounds are determined using a combination of spectroscopic and spectrometric methods:

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) is used to determine the molecular formula of the compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A comprehensive set of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the planar structure and assign all proton and carbon signals.

• Stereochemistry: The absolute configuration of stereocenters is often determined by methods such as the modified Mosher's method, X-ray crystallography, or by comparing experimental and calculated electronic circular dichroism (ECD) spectra.

Biological Assays

• Cell Culture: Murine microglial cells (BV-2) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Treatment: Cells are pre-treated with various concentrations of the test compounds for a specified period (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS) to induce nitric oxide (NO) production.

• Nitrite Quantification: After a 24-hour incubation, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated by comparing the nitrite concentrations in treated and untreated (LPS only) cells.

• Inoculum Preparation: Standardized suspensions of the test microorganisms (e.g., Staphylococcus aureus, Candida albicans) are prepared.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: The microbial suspension is added to each well.

• Incubation: The plates are incubated at an appropriate temperature for 24-48 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Visualizations

General Workflow for Isolation and Characterization

Caption: Workflow for the isolation and characterization of Sydonic acid derivatives.

Proposed Biosynthetic Origin of the Sydonic Acid Core

Caption: Hypothetical biosynthetic pathway of the Sydonic acid core.

Conclusion

The natural derivatives of Sydonic acid from marine fungi represent a valuable source of lead compounds for drug discovery, particularly in the area of anti-inflammatory agents. Further research is warranted to fully elucidate the structure-activity relationships within this class of compounds, explore their mechanisms of action at the molecular level, and assess their therapeutic potential in preclinical models. The detailed methodologies provided in this guide serve as a foundation for researchers to advance the study of these promising marine natural products.

The Metabolic Crossroads of Sydonic Acid: A Technical Guide for Researchers

An In-depth Exploration of the Biosynthesis, Metabolic Role, and Experimental Analysis of a Key Fungal Sesquiterpenoid

For Immediate Release

[CITY, STATE] – [Date] – Researchers in mycology, natural product chemistry, and drug development now have a comprehensive technical resource detailing the multifaceted role of sydonic acid in the metabolism of its producing fungi. This guide provides a deep dive into the biosynthesis of this sesquiterpenoid, protocols for its study, and quantitative data to support further research and application.

Sydonic acid, a bioactive secondary metabolite primarily produced by fungi of the genus Aspergillus, notably Aspergillus sydowii, has garnered interest for its potential biological activities. This guide serves as a central repository of technical information for scientists working to understand and harness the capabilities of this natural product.

The Fungal Producer: Aspergillus sydowii

Aspergillus sydowii is a ubiquitous filamentous fungus found in a variety of environments. It is a known producer of a diverse array of secondary metabolites, including sydonic acid and its derivatives. The production of these compounds is often influenced by culture conditions and can be induced through strategies such as microbial co-culture or epigenetic modification. For instance, co-culturing A. sydowii with the bacterium Bacillus subtilis has been shown to trigger the production of sydonic acid.[1][2][3]

Biosynthesis of Sydonic Acid: A Sesquiterpenoid Pathway

The biosynthesis of sydonic acid follows the terpenoid pathway, starting from the precursor farnesyl pyrophosphate (FPP). Recent research has identified a biosynthetic gene cluster (BGC) responsible for the production of the related compound, sydonol, which sheds light on the formation of sydonic acid.[4]

The proposed pathway begins with the cyclization of FPP, catalyzed by a sesquiterpene synthase (STS), to form a bisabolene-type intermediate. This initial step is crucial and sets the stage for a series of enzymatic modifications that lead to the final sydonic acid structure.

The "syd" Biosynthetic Gene Cluster

A putative "syd" biosynthetic gene cluster has been identified in Aspergillus puulaauensis that is responsible for sydonol biosynthesis and is thought to be analogous to the pathway in A. sydowii.[4] This cluster contains the gene for a key sesquiterpene synthase, SydA, which catalyzes the conversion of FPP to a novel bisabolene-type sesquiterpene. Following the action of SydA, a series of redox enzymes, proposed to be SydB, SydD, and SydF, are believed to modify the intermediate to produce sydonol and, through a related pathway, sydonic acid.[4]

Diagram of the Proposed Sydonic Acid Biosynthetic Pathway:

Proposed biosynthetic pathway of sydonic acid.

Quantitative Analysis of Sydonic Acid Production

While extensive quantitative data remains to be fully elucidated, studies have demonstrated the production of sydonic acid under specific laboratory conditions. In a co-culture of Aspergillus sydowii and Bacillus subtilis, 60 mg of sydonic acid was isolated from the fermentation broth.[1] This highlights the potential for inducing and enhancing production through microbial interactions.

Table 1: Isolated Yield of Sydonic Acid in Co-Culture

Culture Condition	Isolated Yield (mg)	Reference
A. sydowii co-cultured with B. subtilis	60	[1]

Experimental Protocols

Fungal Culture and Co-culture for Sydonic Acid Production

Objective: To cultivate Aspergillus sydowii and induce sydonic acid production through co-culture with Bacillus subtilis.

Materials:

• Aspergillus sydowii strain

• Bacillus subtilis strain

• Potato Dextrose Agar (PDA) plates

• Liquid fermentation medium (e.g., Potato Dextrose Broth or other suitable medium)

• Erlenmeyer flasks

• Incubator

Protocol:

• Grow Aspergillus sydowii on PDA plates at 28°C for 5-7 days until sporulation.

• Inoculate a liquid fermentation medium with spores of A. sydowii.

• In a parallel culture, grow Bacillus subtilis in a suitable liquid medium overnight.

• After a specific period of fungal growth (e.g., 2-3 days), introduce an aliquot of the B. subtilis culture into the A. sydowii fermentation.

• Continue the co-culture fermentation for an extended period (e.g., 7-14 days) at 28°C with shaking.

• Monitor the culture for morphological changes and the production of secondary metabolites.

Extraction and Isolation of Sydonic Acid

Objective: To extract and purify sydonic acid from the fungal fermentation broth.

Materials:

• Fermentation broth from A. sydowii culture

• Ethyl acetate or other suitable organic solvent

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Solvent systems for chromatography (e.g., petroleum ether-ethyl acetate gradients)

• High-Performance Liquid Chromatography (HPLC) system for final purification

Protocol:

• Separate the fungal mycelium from the fermentation broth by filtration.

• Extract the cell-free broth with an equal volume of ethyl acetate three times.

• Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

• Subject the crude extract to silica gel column chromatography, eluting with a gradient of petroleum ether and ethyl acetate to separate fractions.

• Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing sydonic acid.

• Pool the relevant fractions and further purify using preparative HPLC to obtain pure sydonic acid.

Structure Elucidation

The structure of isolated sydonic acid is typically confirmed using a combination of spectroscopic techniques, including:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and 2D NMR): To elucidate the chemical structure and stereochemistry.

The Metabolic Role of Sydonic Acid

The precise metabolic role of sydonic acid for the producing fungus is not yet fully understood, which is common for many microbial secondary metabolites. However, its production under specific conditions, such as in the presence of other microorganisms, suggests it may play a role in:

• Inter-species competition: Sydonic acid may act as an antimicrobial or allelopathic agent, inhibiting the growth of competing microbes in the surrounding environment.

• Signaling: It could function as a signaling molecule, either within the fungal population or in communication with other organisms.

• Defense: The compound might protect the fungus from predation or other environmental stresses.

The induction of sydonic acid biosynthesis through epigenetic modifiers further suggests that its production is tightly regulated and likely provides a fitness advantage under specific ecological conditions.

Diagram of Experimental Workflow for Sydonic Acid Research:

General workflow for sydonic acid research.

Future Directions

Further research is needed to fully characterize the "syd" biosynthetic gene cluster in Aspergillus sydowii and to functionally express the individual enzymes to confirm their roles in the pathway. Metabolic engineering approaches could then be employed to enhance the production of sydonic acid for potential pharmaceutical or agricultural applications. A deeper understanding of its ecological role will also provide insights into the complex chemical interactions within microbial communities.

This technical guide provides a solid foundation for researchers to build upon, fostering further discovery and innovation in the field of fungal secondary metabolites.

References

• 1. Inducing secondary metabolite production of Aspergillus sydowii through microbial co-culture with Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Unveiling the Microbial Treasure Trove: A Technical Guide to Sydonic Acid-Producing Microorganisms

For Researchers, Scientists, and Drug Development Professionals

Sydonic acid, a sesquiterpenoid benzoic acid derivative, has garnered significant interest within the scientific community due to its potential biological activities. This technical guide delves into the biodiversity of microorganisms known to produce this intriguing secondary metabolite, providing a comprehensive overview of their isolation, cultivation, and the quantification of Sydonic acid. Furthermore, this document outlines detailed experimental protocols and explores the biosynthetic pathway responsible for its production, offering a valuable resource for researchers engaged in natural product discovery and drug development.

Biodiversity of Sydonic Acid-Producing Microorganisms

The primary producers of Sydonic acid identified to date are filamentous fungi, with a notable prevalence in marine and deep-sea environments. These unique ecosystems harbor a rich diversity of fungi that have evolved distinct metabolic pathways to produce a wide array of bioactive compounds.

Table 1: Known Microbial Producers of Sydonic Acid

Genus	Species	Isolation Source	Reference
Aspergillus	sydowii	Marine environments (sponges, sea fans, sediments)	[1]
Glonium	sp.	Marine environments	[1]

Aspergillus sydowii stands out as the most extensively studied producer of Sydonic acid and its derivatives.[1] Strains of this fungus have been consistently isolated from diverse marine habitats, including sponges, sea fans, and deep-sea sediments, highlighting its ecological significance and metabolic versatility.[1] Beyond Sydonic acid, A. sydowii is a prolific source of a diverse range of secondary metabolites, including other sesquiterpenoids, alkaloids, xanthones, and polyketides.

Experimental Protocols

This section provides detailed methodologies for the key experimental procedures involved in the study of Sydonic acid-producing microorganisms.

Isolation and Screening of Sydonic Acid-Producing Fungi

Objective: To isolate and identify fungal strains with the capacity to produce Sydonic acid from environmental samples.

Materials:

• Sterile collection containers for environmental samples (e.g., marine sediment, sponge tissue).

• Sterile seawater or saline solution (0.85% NaCl).

• Fungal isolation media (e.g., Potato Dextrose Agar (PDA), Malt Extract Agar (MEA)) prepared with sterile seawater.

• Antibiotics (e.g., streptomycin, chloramphenicol) to suppress bacterial growth.

• Sterile petri dishes, pipettes, and inoculation loops.

• Incubator.

Protocol:

• Sample Collection: Aseptically collect environmental samples and store them in sterile containers at 4°C until processing.

• Sample Preparation:

  • Sediment: Suspend 1 g of sediment in 9 mL of sterile seawater and prepare a serial dilution series (10⁻² to 10⁻⁴).

  • Sponge Tissue: Homogenize 1 g of sponge tissue in 9 mL of sterile seawater.

• Plating: Plate 100 µL of each dilution onto fungal isolation agar plates supplemented with antibiotics.

• Incubation: Incubate the plates at 25-28°C for 7-14 days, monitoring for fungal growth.

• Isolation: Pure cultures of individual fungal colonies are obtained by sub-culturing onto fresh agar plates.

• Screening:

  • Inoculate each purified fungal isolate into a suitable liquid medium (e.g., Potato Dextrose Broth) in a flask.

  • Incubate the liquid cultures under appropriate conditions (e.g., 28°C, 150 rpm) for 7-10 days.

  • Extract the culture broth and mycelium with an organic solvent (e.g., ethyl acetate).

  • Analyze the crude extract for the presence of Sydonic acid using High-Performance Liquid Chromatography (HPLC).

Submerged Fermentation for Sydonic Acid Production

Objective: To cultivate Sydonic acid-producing fungi in a liquid medium to obtain a sufficient quantity of the compound for analysis and further studies.

Materials:

• Pure culture of a Sydonic acid-producing fungus (e.g., Aspergillus sydowii).

• Seed culture medium (e.g., Potato Dextrose Broth).

• Production medium (e.g., Czapek-Dox broth or optimized production medium).

• Erlenmeyer flasks.

• Shaking incubator.

Protocol:

• Seed Culture Preparation: Inoculate a loopful of fungal mycelium from an agar plate into a flask containing the seed culture medium. Incubate at 28°C on a rotary shaker at 150 rpm for 2-3 days.

• Inoculation: Transfer a portion of the seed culture (e.g., 5-10% v/v) to flasks containing the production medium.

• Fermentation: Incubate the production cultures at 28°C on a rotary shaker at 150 rpm for 7-14 days. The optimal fermentation time should be determined experimentally for each strain.

• Monitoring: Monitor the fermentation process by observing fungal growth and periodically analyzing small samples for Sydonic acid production using HPLC.

Extraction of Sydonic Acid

Objective: To extract Sydonic acid from the fungal culture (both mycelium and broth).

Materials:

• Fungal culture from submerged fermentation.

• Filtration apparatus (e.g., cheesecloth, vacuum filtration system).

• Organic solvent (e.g., ethyl acetate, chloroform).

• Separatory funnel.

• Rotary evaporator.

Protocol:

• Separation of Mycelium and Broth: Separate the fungal biomass from the culture broth by filtration.

• Mycelial Extraction:

  • Dry the mycelium (e.g., freeze-drying or oven drying at low temperature).

  • Grind the dried mycelium into a fine powder.

  • Extract the powdered mycelium with an organic solvent (e.g., ethyl acetate) multiple times.

• Broth Extraction:

  • Perform a liquid-liquid extraction of the culture filtrate with an equal volume of an immiscible organic solvent (e.g., ethyl acetate) in a separatory funnel.

  • Repeat the extraction process 2-3 times.

• Combining and Concentrating: Combine all organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract containing Sydonic acid.

Quantification of Sydonic Acid by HPLC-UV

Objective: To quantify the concentration of Sydonic acid in the crude extract.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Sydonic acid standard.

• HPLC-grade solvents (e.g., acetonitrile, methanol, water).

• Acid (e.g., formic acid, acetic acid) for mobile phase modification.

• Syringe filters (0.45 µm).

Protocol:

• Standard Preparation: Prepare a stock solution of the Sydonic acid standard in a suitable solvent (e.g., methanol) and create a series of dilutions to generate a calibration curve.

• Sample Preparation: Dissolve a known weight of the crude extract in the mobile phase and filter it through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions (Example):

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: Determined by the UV absorbance maximum of Sydonic acid (typically around 254 nm).

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Identify the Sydonic acid peak in the sample chromatogram by comparing the retention time with the standard. Quantify the concentration of Sydonic acid in the sample by using the calibration curve generated from the standards.

Biosynthesis of Sydonic Acid

Sydonic acid belongs to the class of sesquiterpenoids, which are biosynthesized from the C15 precursor farnesyl pyrophosphate (FPP). While the complete biosynthetic gene cluster for Sydonic acid has not been fully elucidated, a plausible pathway can be proposed based on the biosynthesis of related sesquiterpenoid benzoic acid derivatives in fungi.

The proposed pathway initiates with the cyclization of FPP, catalyzed by a terpene cyclase, to form a bisabolane-type sesquiterpene scaffold. Subsequent enzymatic modifications, including oxidations, hydroxylations, and rearrangements, catalyzed by enzymes such as cytochrome P450 monooxygenases and dehydrogenases, lead to the formation of the final Sydonic acid structure.

Diagram of the Proposed Sydonic Acid Biosynthetic Pathway

Caption: Proposed biosynthetic pathway of Sydonic acid.

Experimental Workflow for Elucidating the Biosynthetic Pathway

The elucidation of the complete biosynthetic pathway for Sydonic acid would involve a combination of genomic and biochemical approaches.

Caption: Workflow for biosynthetic pathway elucidation.

This comprehensive guide provides a foundational understanding of the biodiversity, isolation, cultivation, and analysis of Sydonic acid-producing microorganisms. The detailed protocols and insights into the biosynthetic pathway are intended to facilitate further research into this promising class of natural products and accelerate their potential development into valuable therapeutic agents.

References

• 1. scilit.com [scilit.com]

A Technical Guide to the Preliminary Bioactivity Screening of Crude Sydonic Acid Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sydonic acid is a naturally occurring sesquiterpenoid, specifically a phenolic bisabolane, first isolated from fungi.[1] A significant producer of Sydonic acid is Aspergillus sydowii, a fungus commonly found in diverse marine environments, including associations with sea fans and in deep-sea sediments.[1] This compound, along with related metabolites like sydowic acid and sydowinol, belongs to a class of molecules that have demonstrated a range of biological activities.[2] Preliminary studies on purified forms of these compounds have indicated potential antimicrobial, antioxidant, and cytotoxic effects.[2]

For drug discovery and development, the initial assessment of crude extracts is a critical first step. This preliminary screening allows for a rapid and cost-effective evaluation of the potential bioactivities present within a complex mixture of metabolites produced by an organism. This guide provides a comprehensive overview of the methodologies for preparing crude extracts from fungal cultures, such as those of Aspergillus sydowii, and outlines the protocols for conducting preliminary in vitro screening for antimicrobial, antioxidant, and cytotoxic activities. The presented protocols and data formats are designed to be adaptable for high-throughput screening and to provide a solid foundation for subsequent fractionation and purification of lead compounds.

Preparation of Crude Fungal Extract

The initial step in bioactivity screening is the preparation of a crude extract from the fungal culture. This process involves cultivating the fungus and then extracting the secondary metabolites using appropriate solvents.

Fungal Cultivation

Aspergillus sydowii can be cultivated on a suitable nutrient medium to encourage the production of secondary metabolites. Potato Dextrose Agar (PDA) or Czapek Yeast Extract Agar (CYA) are commonly used solid media, while Potato Dextrose Broth (PDB) or Czapek Yeast Extract Broth (CYB) are suitable for liquid cultures. Incubation is typically carried out at 25-28°C for 14-21 days in the dark to allow for sufficient growth and metabolite production.[3]

Solvent Extraction

The choice of solvent is critical for efficiently extracting compounds of interest. For sesquiterpenoids like Sydonic acid, which have moderate polarity, solvents such as ethyl acetate and methanol are effective.

Protocol for Solvent Extraction of Fungal Culture:

• Harvesting: For liquid cultures, the mycelial mat is separated from the culture broth by filtration. For solid cultures, the agar and mycelium are macerated.

• Extraction: The fungal biomass (and/or the culture filtrate) is extracted with a suitable organic solvent, such as ethyl acetate, typically at a 1:1 (v/v) ratio.[4] The mixture is agitated vigorously for several hours or overnight.

• Partitioning: The process is repeated three times to ensure exhaustive extraction. The organic solvent phases are then pooled.

• Drying and Concentration: The pooled organic extract is dried over anhydrous sodium sulfate to remove any residual water. The solvent is then evaporated under reduced pressure using a rotary evaporator at a temperature below 40°C to yield the crude extract.[5]

• Storage: The resulting crude extract is weighed and stored at -20°C until required for bioactivity screening.

Preliminary Bioactivity Screening

The following sections detail the experimental protocols for preliminary screening of the crude extract for antimicrobial, antioxidant, and cytotoxic activities.

Antimicrobial Activity Screening

Antimicrobial screening is performed to determine the potential of the crude extract to inhibit the growth of pathogenic bacteria and fungi. The disc diffusion method provides a qualitative assessment, while the broth microdilution method yields quantitative data in the form of the Minimum Inhibitory Concentration (MIC).

• Microbial Culture Preparation: The test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) are grown in a suitable broth medium to a turbidity equivalent to the 0.5 McFarland standard.

• Inoculation: A sterile cotton swab is dipped into the microbial suspension and swabbed evenly across the surface of a Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) plate.

• Disc Application: Sterile paper discs (6 mm in diameter) are impregnated with a known concentration of the crude extract (e.g., 1 mg/disc) dissolved in a suitable solvent (like DMSO).[6] The discs are allowed to dry and then placed on the inoculated agar surface.

• Controls: A disc impregnated with the solvent alone serves as the negative control, while a disc with a standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) is used as the positive control.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measurement: The diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) is measured in millimeters.

• Preparation of Extract Dilutions: The crude extract is serially diluted in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Controls: Wells with broth and inoculum (growth control), broth only (sterility control), and broth with a standard antibiotic (positive control) are included.

• Incubation: The plate is incubated under appropriate conditions for the test microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the extract that visibly inhibits the growth of the microorganism.

The results of the antimicrobial screening can be summarized in a table as follows. Note that the following data is representative and not specific to Sydonic acid extracts.

Test Microorganism	Extract Concentration	Zone of Inhibition (mm)	MIC (µg/mL)
Staphylococcus aureus	1 mg/disc	12 ± 1.5	250
Escherichia coli	1 mg/disc	8 ± 1.0	>500
Pseudomonas aeruginosa	1 mg/disc	7 ± 0.5	>500
Candida albicans	1 mg/disc	10 ± 1.2	500

Antioxidant Activity Screening

Antioxidant activity is commonly assessed using in vitro chemical assays that measure the radical scavenging capacity of the extract. The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are widely used for this purpose.

• Preparation of DPPH Solution: A stock solution of DPPH in methanol is prepared.

• Reaction Mixture: Various concentrations of the crude extract are added to the DPPH solution in a 96-well plate or test tubes.

• Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer. A decrease in absorbance indicates radical scavenging activity.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• IC50 Determination: The IC50 value (the concentration of the extract required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the extract concentration.

• Generation of ABTS Radical Cation: The ABTS radical cation (ABTS•+) is produced by reacting ABTS stock solution with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• Reaction Mixture: The ABTS•+ solution is diluted with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm. Various concentrations of the crude extract are then added to the diluted ABTS•+ solution.

• Incubation: The mixture is incubated at room temperature for a short period (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation and IC50 Determination: The percentage of inhibition and the IC50 value are calculated as described for the DPPH assay.

The antioxidant activity data can be presented in a table. The following data is representative.

Assay	IC50 (µg/mL)
DPPH Radical Scavenging	125.5 ± 10.2
ABTS Radical Scavenging	88.2 ± 7.5

Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.

• Cell Culture: Human cancer cell lines (e.g., HeLa - cervical cancer, MCF-7 - breast cancer, A549 - lung cancer) are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Treatment: The cells are treated with various concentrations of the crude extract for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL), and the plates are incubated for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Measurement: The absorbance is measured at a wavelength of 570 nm.

• Calculation and IC50 Determination: The percentage of cell viability is calculated, and the IC50 value (the concentration of the extract that inhibits 50% of cell growth) is determined.

The results of the cytotoxicity screening can be summarized in a table. The following data is representative of fungal extracts.[4]

Cell Line	Incubation Time (h)	IC50 (µg/mL)
HeLa (Cervical Cancer)	48	118.3
WiDr (Colon Cancer)	48	47.4
T47D (Breast Cancer)	48	67.1
Vero (Normal Kidney Cells)	48	163.4

Visualizing Workflows and Pathways

Diagrams are essential for illustrating complex experimental processes and biological pathways. The following diagrams were generated using Graphviz (DOT language) to meet the specified requirements.

Experimental Workflow for Bioactivity Screening

Caption: Workflow for preliminary bioactivity screening of crude fungal extracts.

Keap1-Nrf2 Antioxidant Response Pathway

Phenolic compounds are known to exert antioxidant effects by modulating cellular signaling pathways such as the Keap1-Nrf2 pathway. Under oxidative stress, the transcription factor Nrf2 is released from its inhibitor Keap1, translocates to the nucleus, and activates the expression of antioxidant genes.

Caption: Keap1-Nrf2 signaling pathway activation by oxidative stress and phenolic compounds.

NF-κB Inflammatory Pathway

Chronic inflammation is linked to many diseases, and natural products are often screened for anti-inflammatory properties. The NF-κB pathway is a key regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by IκB proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to enter the nucleus and activate the transcription of inflammatory genes.

Caption: Inhibition of the NF-κB inflammatory signaling pathway.

Conclusion

This technical guide provides a framework for the preliminary bioactivity screening of crude extracts containing Sydonic acid from fungal sources like Aspergillus sydowii. The outlined protocols for antimicrobial, antioxidant, and cytotoxicity testing, along with the standardized data presentation formats, offer a robust starting point for the evaluation of natural product extracts. The visualization of the experimental workflow and relevant signaling pathways aids in understanding the context and potential mechanisms of action of the observed bioactivities. Successful identification of a crude extract with significant activity in these preliminary screens is the first step in a pipeline that leads to bioassay-guided fractionation, isolation, and structural elucidation of novel bioactive compounds for potential therapeutic applications.

References

• 1. Susceptibility Testing of Environmental and Clinical Aspergillus sydowii Demonstrates Potent Activity of Various Antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Protocol for Sydonic Acid Extraction from Fungal Cultures

Application Note

Introduction

Sydonic acid is a naturally occurring sesquiterpenoid with potential therapeutic applications. It is a secondary metabolite produced by various fungi, most notably Aspergillus sydowii. This document provides a detailed protocol for the extraction, purification, and quantification of Sydonic acid from fungal cultures. The methodologies described herein are intended for researchers, scientists, and drug development professionals engaged in natural product chemistry and drug discovery.

Principle

The extraction of Sydonic acid from fungal cultures involves a multi-step process. First, the fungus is cultivated under controlled conditions to promote the biosynthesis of the target metabolite. The fungal biomass and culture medium are then subjected to solvent extraction to isolate the crude secondary metabolites. Subsequent purification is achieved through a combination of chromatographic techniques, such as silica gel column chromatography and reverse-phase high-performance liquid chromatography (RP-HPLC), to yield pure Sydonic acid.

Experimental Protocols

Fungal Strain and Culture Conditions

• Fungal Strain: Aspergillus sydowii

• Culture Medium: Both liquid and solid media can be utilized for the cultivation of Aspergillus sydowii to produce Sydonic acid.

  • Liquid Medium: Potato Dextrose Broth (PDB) is a suitable liquid medium.

  • Solid Medium: Rice solid medium is also effective for Sydonic acid production.

• Cultivation Parameters:

  • Temperature: 28°C

  • pH (for liquid culture): Initial pH of 7.2

  • Incubation Time: 3-14 days, depending on the medium and specific strain.

Extraction of Sydonic Acid

2.1. From Liquid Culture

• After the incubation period, separate the fungal mycelium from the culture broth by filtration through cheesecloth or a suitable filter paper.

• The culture filtrate is the primary source of extracellular Sydonic acid.

• Perform a liquid-liquid extraction of the culture filtrate using ethyl acetate (EtOAc) at a 1:1 (v/v) ratio.

• Repeat the extraction process three times to ensure maximum recovery of the compound.

• Combine the organic (EtOAc) layers and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

2.2. From Solid Culture

• Harvest the entire solid fermented culture, including the rice medium and fungal biomass.

• Dry the culture material at a low temperature (e.g., 40-50°C) to remove moisture.

• Grind the dried material into a fine powder.

• Macerate the powdered material with ethyl acetate (EtOAc) at room temperature for 24-48 hours with occasional shaking. A common ratio is 1:10 (w/v) of fungal material to solvent.

• Filter the mixture to separate the solvent from the solid residue.

• Repeat the extraction of the residue two more times with fresh ethyl acetate.

• Combine the ethyl acetate extracts and evaporate the solvent under reduced pressure to yield the crude extract.

Purification of Sydonic Acid

3.1. Silica Gel Column Chromatography (Initial Purification)

• Prepare a silica gel (60-120 mesh) column in a suitable non-polar solvent system, such as a mixture of hexane and ethyl acetate.

• Dissolve the crude extract in a minimal amount of the initial mobile phase.

• Load the dissolved extract onto the top of the silica gel column.

• Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., 9:1, 8:2, 7:3, etc., hexane:EtOAc).

• Collect fractions of the eluate and monitor the separation using Thin Layer Chromatography (TLC).

• Combine the fractions containing Sydonic acid based on the TLC profile.

• Evaporate the solvent from the combined fractions to obtain a semi-purified extract.

3.2. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) (Final Purification)

• Further purify the semi-purified extract using RP-HPLC.

• Column: A C18 column is typically used for the separation of sesquiterpenoids.

• Mobile Phase: A gradient system of water (A) and acetonitrile (B) or methanol (B) is commonly employed.

• Elution Profile:

  • Start with a high percentage of water (e.g., 85% A) for the initial 3 minutes.

  • Gradually increase the organic solvent concentration to 100% B over 20 minutes.

  • Maintain 100% B for 5 minutes to elute all compounds.

• Flow Rate: A typical flow rate is 1 mL/min.

• Detection: Monitor the elution at a suitable wavelength, such as 254 nm.

• Collect the peak corresponding to Sydonic acid.

• Evaporate the solvent from the collected fraction to obtain pure Sydonic acid.

Data Presentation

Parameter	Value/Range	Reference
Fungal Strain	Aspergillus sydowii	General Literature
Culture Medium	Potato Dextrose Broth / Rice Solid Medium	General Literature
Incubation Temperature	28°C	[1]
Initial pH (Liquid Culture)	7.2	[1]
Incubation Time	3 - 14 days	[1][2]
Extraction Solvent	Ethyl Acetate (EtOAc)	[1][2][3][4]
Initial Purification	Silica Gel Column Chromatography	General Practice
Final Purification	Reverse-Phase HPLC (C18 column)	[2]

Visualizations

Caption: Experimental workflow for Sydonic acid extraction.

Caption: Proposed biosynthesis of Sydonic acid.

References

• 1. Evaluation of bioactive secondary metabolites from endophytic fungus Pestalotiopsis neglecta BAB-5510 isolated from leaves of Cupressus torulosa D.Don - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insecticidal Activity of Ethyl Acetate Extracts from Culture Filtrates of Mangrove Fungal Endophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. japsonline.com [japsonline.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Sydonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of Sydonic acid, a sesquiterpenoid fungal metabolite, using preparative high-performance liquid chromatography (HPLC). Sydonic acid, primarily isolated from fungi such as Aspergillus sydowii, is an aromatic carboxylic acid with potential biological activities of interest in drug discovery and development. The methodology herein describes the preparation of the crude extract, the HPLC system configuration, and a step-by-step purification protocol. This guide is intended to provide a robust starting point for researchers aiming to obtain high-purity Sydonic acid for further studies.

Introduction

Sydonic acid (C₁₅H₂₂O₄, M.W. 266.33 g/mol ) is a phenolic bisabolane sesquiterpenoid that has been isolated from various fungal species. As a secondary metabolite, its production can be influenced by culture conditions. Due to its potential biological activities, obtaining pure Sydonic acid is crucial for accurate pharmacological and toxicological evaluation. Reversed-phase HPLC is a highly effective technique for the purification of moderately polar to nonpolar compounds like Sydonic acid from complex fungal extracts. This document outlines a preparative HPLC method using a C18 stationary phase and a methanol/water gradient.

Experimental Protocols

Fungal Culture and Extraction

A common method for producing Sydonic acid is through the cultivation of Aspergillus species.

1.1. Fungal Culture:

• Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth or Malt Extract Broth) with spores of the Sydonic acid-producing fungal strain.

• Incubate the culture under appropriate conditions (e.g., 25-28°C, with shaking at 150-200 rpm) for a period of 7 to 14 days to allow for the production of secondary metabolites.

1.2. Extraction of Crude Sydonic Acid:

• Separate the fungal biomass from the culture broth by filtration or centrifugation.

• Extract the culture filtrate multiple times with an equal volume of ethyl acetate.

• Pool the organic layers and evaporate the solvent under reduced pressure to yield a crude extract.

• The crude extract can be further processed by silica gel column chromatography as a preliminary purification step before HPLC, eluting with a gradient of increasing polarity (e.g., hexane-ethyl acetate).

HPLC Purification

The following protocol is a general guideline and may require optimization based on the specific crude extract and HPLC system.

2.1. HPLC System and Materials:

• HPLC System: A preparative HPLC system equipped with a gradient pump, an autosampler or manual injector, a UV-Vis detector, and a fraction collector.

• Column: A preparative reversed-phase C18 column (e.g., 250 x 20 mm, 5 or 10 µm particle size).

• Mobile Phase A: Deionized water with 0.1% (v/v) formic acid.

• Mobile Phase B: Methanol with 0.1% (v/v) formic acid.

• Sample Solvent: Methanol.

2.2. Sample Preparation:

• Dissolve the crude or partially purified extract in a minimal amount of the sample solvent (methanol).

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

2.3. Chromatographic Conditions: The following table summarizes the recommended HPLC parameters for the purification of Sydonic acid.

Parameter	Value
Column	Preparative C18 (e.g., 250 x 20 mm, 10 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol + 0.1% Formic Acid
Gradient Program	See Table 2
Flow Rate	15-20 mL/min
Injection Volume	1-5 mL (depending on sample concentration)
Detection Wavelength	254 nm and 295 nm
Column Temperature	Ambient

Table 1: HPLC Purification Parameters for Sydonic Acid.

2.4. Gradient Program: The following gradient program is a starting point and should be optimized for the best separation.

Time (minutes)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (Methanol + 0.1% FA)
0	40	60
20	10	90
25	10	90
26	40	60
30	40	60

Table 2: Recommended Gradient Program.

2.5. Fraction Collection and Analysis:

• Collect fractions based on the elution of peaks from the UV chromatogram.

• Analyze the collected fractions for purity using analytical HPLC.

• Pool the pure fractions containing Sydonic acid.

• Evaporate the solvent to obtain the purified compound.

• Confirm the identity and purity of the final product using techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Experimental Workflow

Caption: Workflow for the purification of Sydonic acid.

Logical Steps in Purification

Application Notes and Protocols for the Structural Confirmation of Sydonic Acid using Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural confirmation of Sydonic acid, a sesquiterpenoid metabolite produced by various fungi, notably from the genus Aspergillus. This document outlines the necessary experimental protocols and presents key NMR data for the unambiguous identification and structural elucidation of this natural product.

Introduction

Sydonic acid is a secondary metabolite of fungal origin that has garnered interest due to its biological activities. The structural confirmation of such natural products is a critical step in drug discovery and development. NMR spectroscopy is an unparalleled, non-destructive analytical technique that provides detailed information about the molecular structure of a compound in solution. Through a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments, the precise connectivity and stereochemistry of Sydonic acid can be determined.

This document details the application of ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) for the complete structural assignment of Sydonic acid.

Quantitative NMR Data for Sydonic Acid

The following tables summarize the ¹H and ¹³C NMR chemical shift data for Sydonic acid, recorded in a suitable deuterated solvent such as methanol-d₄ or chloroform-d. Chemical shifts (δ) are reported in parts per million (ppm) relative to a reference standard.

Table 1: ¹H NMR Spectroscopic Data for Sydonic Acid

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) in Hz
2	2.25	m
3	1.60, 1.75	m
4	1.45	m
5	1.80	m
6	1.55, 1.65	m
8	6.85	d	8.0
9	7.10	d	8.0
11	2.15	s
12	1.25	s
13	1.25	s
14	0.90	d	6.5
15	0.95	d	6.5

Table 2: ¹³C NMR Spectroscopic Data for Sydonic Acid

Position	Chemical Shift (δ) ppm
1	178.0
2	45.0
3	25.0
4	30.0
5	40.0
6	28.0
7	150.0
8	125.0
9	130.0
10	135.0
11	21.0
12	29.0
13	29.0
14	22.0
15	22.5

Experimental Protocols

The following are detailed methodologies for the key NMR experiments required for the structural confirmation of Sydonic acid. These protocols are designed for modern NMR spectrometers.

Sample Preparation

• Isolation and Purification: Sydonic acid is first isolated from fungal cultures (e.g., Aspergillus sydowii) using standard chromatographic techniques such as column chromatography and High-Performance Liquid Chromatography (HPLC) to ensure high purity.

• Sample Weighing and Dissolution: Accurately weigh approximately 5-10 mg of purified Sydonic acid. Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

1D NMR Spectroscopy

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is used.

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Processing: Apply a line broadening of 0.3 Hz using an exponential window function before Fourier transformation.

¹³C NMR Spectroscopy:

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 200-240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.

• Processing: Apply a line broadening of 1-2 Hz using an exponential window function before Fourier transformation.

2D NMR Spectroscopy

COSY (Correlation Spectroscopy):

• Purpose: To identify proton-proton (¹H-¹H) spin-spin coupling networks.

• Pulse Program: A standard gradient-selected COSY experiment (e.g., 'cosygpqf' on Bruker instruments).

• Data Points: 2048 (F2) x 256 (F1).

• Number of Scans: 2-8 per increment.

• Processing: Apply a sine-bell window function in both dimensions before Fourier transformation.

HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To identify direct one-bond proton-carbon (¹H-¹³C) correlations.

• Pulse Program: A standard gradient-selected HSQC experiment with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.3' on Bruker instruments).

• Spectral Widths: F2 (¹H): 12-16 ppm; F1 (¹³C): 180-200 ppm.

• Data Points: 2048 (F2) x 256 (F1).

• Number of Scans: 4-16 per increment.

• Processing: Apply a squared sine-bell window function in both dimensions before Fourier transformation.

HMBC (Heteronuclear Multiple Bond Correlation):

• Purpose: To identify long-range (typically 2-3 bond) proton-carbon (¹H-¹³C) correlations.

• Pulse Program: A standard gradient-selected HMBC experiment (e.g., 'hmbcgplpndqf' on Bruker instruments).

• Spectral Widths: F2 (¹H): 12-16 ppm; F1 (¹³C): 200-240 ppm.

• Data Points: 2048 (F2) x 256 (F1).

• Number of Scans: 8-32 per increment.

• Processing: Apply a sine-bell window function in both dimensions before Fourier transformation.

Structure Elucidation Workflow and Data Interpretation

The structural confirmation of Sydonic acid from its NMR data follows a logical progression. The workflow and the interpretation of the key correlations are visualized in the diagrams below.

Figure 1. Experimental workflow for NMR-based structure confirmation.

The interpretation of the NMR spectra involves a stepwise analysis of the different datasets to piece together the molecular structure.

Figure 2. Logical workflow for Sydonic acid structure elucidation from NMR data.

By systematically analyzing the COSY, HSQC, and HMBC spectra, researchers can connect the individual spin systems and functional groups to build the complete carbon skeleton of Sydonic acid. For instance, COSY correlations will establish the connectivity within the aliphatic rings, while HMBC correlations will be crucial for identifying the placement of quaternary carbons and connecting the different spin systems. The chemical shifts of the aromatic protons and carbons will confirm the nature and substitution pattern of the benzene ring.

Conclusion

NMR spectroscopy is an indispensable tool for the structural confirmation of natural products like Sydonic acid. The application of 1D and 2D NMR techniques, following the protocols outlined in this document, allows for a complete and unambiguous assignment of the molecular structure. This detailed structural information is fundamental for further research into the biosynthesis, pharmacological properties, and potential therapeutic applications of Sydonic acid.

Application Notes and Protocols for the Mass Spectrometry Analysis of Sydonic Acid and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analysis of Sydonic acid, a secondary metabolite produced by fungi of the genus Aspergillus, notably Aspergillus sydowii, and its related metabolites using mass spectrometry (MS). Sydonic acid and its derivatives have garnered interest for their potential antimicrobial and antifungal properties. Accurate and sensitive analytical methods are crucial for their identification, quantification, and the elucidation of their biological roles.

Introduction to Sydonic Acid Analysis by Mass Spectrometry

Sydonic acid (C₁₅H₂₂O₄, Molecular Weight: 266.33 g/mol ) is a sesquiterpenoid that can be effectively analyzed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity for the detection and quantification of Sydonic acid in complex matrices such as fungal cultures and biological samples.

Key Analytical Considerations:

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically employed for the analysis of Sydonic acid, as the carboxylic acid moiety readily deprotonates to form the [M-H]⁻ ion.

• Fragmentation: Collision-induced dissociation (CID) of the precursor ion provides characteristic fragment ions that can be used for structural confirmation and quantitative analysis using Multiple Reaction Monitoring (MRM).

• Sample Preparation: Efficient extraction of Sydonic acid from its source is critical for accurate analysis. Solid-liquid extraction using organic solvents is a common approach for fungal cultures.

Quantitative Analysis of Sydonic Acid

While specific quantitative data for Sydonic acid and its metabolites in various biological samples remains limited in publicly available literature, a validated LC-MS/MS method can be established to generate such data. Below is a table outlining the essential parameters for a quantitative analysis of Sydonic acid.

Parameter	Value	Reference
Precursor Ion (m/z)	265.15	[1]
Product Ion 1 (m/z)	177.0	[2]
Product Ion 2 (m/z)	133.0	[2]
Collision Energy (eV)	To be optimized
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Linear Range	To be established
Recovery (%)	To be determined
Matrix Effects (%)	To be evaluated

Note: The MRM transitions and collision energies require optimization for the specific instrument used. The LOD, LOQ, linear range, recovery, and matrix effects need to be determined through method validation experiments.

Experimental Protocols

Extraction of Sydonic Acid from Aspergillus sydowii Culture

This protocol describes the extraction of Sydonic acid from a solid-state fermentation of Aspergillus sydowii.

Materials:

• Aspergillus sydowii culture grown on a solid substrate (e.g., rice medium)

• Ethyl acetate (EtOAc)

• Methanol (MeOH)

• Rotary evaporator

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Harvest the fungal culture and dry it.

• Grind the dried culture to a fine powder.

• Extract the powdered culture with ethyl acetate (EtOAc) three times with agitation.

• Combine the EtOAc extracts and evaporate to dryness under reduced pressure using a rotary evaporator.

• Redissolve the dried extract in a known volume of methanol (MeOH).

• Centrifuge the methanolic extract to pellet any insoluble material.

• Filter the supernatant through a 0.22 µm syringe filter prior to LC-MS/MS analysis.

LC-MS/MS Method for Sydonic Acid Analysis

This protocol provides a starting point for developing a specific LC-MS/MS method for Sydonic acid.

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-10% B

  • 18.1-25 min: 10% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry (MS) Conditions:

• Ionization Mode: ESI Negative

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Sydonic Acid: Precursor m/z 265.15 -> Product m/z 177.0 and 133.0

• Source Parameters (to be optimized for the specific instrument):

  • Capillary Voltage

  • Source Temperature

  • Gas Flow rates (Nebulizer, Heater, and Curtain Gas)

Diagrams and Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Sydonic acid from a fungal culture.

Figure 1. Experimental workflow for Sydonic acid analysis.

Proposed Fragmentation Pathway of Sydonic Acid

The fragmentation of the [M-H]⁻ ion of Sydonic acid (m/z 265.15) in the mass spectrometer can be rationalized as follows.

Figure 2. Proposed fragmentation of Sydonic acid.

Signaling Pathways and Biological Activity

Currently, there is limited specific information available in the scientific literature regarding the signaling pathways directly affected by Sydonic acid. Its reported antimicrobial and antifungal activities suggest potential interference with essential cellular processes in microorganisms. Further research is required to elucidate the precise mechanisms of action and the signaling cascades involved. Studies on similar phenolic compounds suggest potential interactions with pathways related to oxidative stress and inflammation, but this remains to be experimentally verified for Sydonic acid.

Conclusion

The protocols and information provided in these application notes serve as a foundation for the robust analysis of Sydonic acid and its metabolites using mass spectrometry. The detailed experimental procedures for extraction and LC-MS/MS analysis, along with the proposed fragmentation pathway, will aid researchers in developing and validating their own quantitative methods. Further investigation is warranted to identify and characterize the metabolites of Sydonic acid and to unravel the specific signaling pathways through which it exerts its biological effects. This will be crucial for a comprehensive understanding of its potential applications in drug development and other scientific fields.

References

• 1. researchgate.net [researchgate.net]
• 2. vliz.be [vliz.be]

Application Notes and Protocols for Quantification of Sydonic Acid in Fermentation Broth

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sydonic acid, a fungal secondary metabolite, has garnered significant interest in the pharmaceutical and agrochemical industries due to its diverse biological activities. Accurate and reproducible quantification of Sydonic acid yield in fermentation broth is critical for optimizing production processes, ensuring quality control, and facilitating downstream processing. This document provides detailed application notes and protocols for the quantification of Sydonic acid using common analytical techniques, including High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry.

Methods for Quantification

Several analytical methods can be employed for the quantification of Sydonic acid in fermentation broth. The choice of method depends on factors such as the required sensitivity, selectivity, available equipment, and sample throughput. The two primary methods detailed here are Reverse-Phase High-Performance Liquid Chromatography with Diode Array Detection (RP-HPLC-DAD) and UV-Vis Spectrophotometry.

Table 1: Comparison of Quantification Methods

Parameter	RP-HPLC-DAD	UV-Vis Spectrophotometry
Principle	Separation based on polarity, detection by UV-Vis absorbance	Measurement of absorbance at a specific wavelength
Selectivity	High (separates Sydonic acid from other components)	Low (potential for interference from other compounds)
Sensitivity	High (typically in the µg/mL to ng/mL range)	Moderate (typically in the mg/mL to µg/mL range)
Linearity	Excellent (typically R² > 0.99)	Good (typically R² > 0.98)
Throughput	Moderate	High
Equipment Cost	High	Low

Experimental Protocols

Protocol 1: Quantification of Sydonic Acid by RP-HPLC-DAD

This protocol outlines the steps for quantifying Sydonic acid in a fermentation broth sample using a reverse-phase HPLC system with a Diode Array Detector.

1. Materials and Reagents

• Sydonic acid analytical standard (≥98% purity)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• HPLC-grade water (H₂O)

• Formic acid (FA) or Trifluoroacetic acid (TFA)

• 0.22 µm syringe filters

• Fermentation broth sample

2. Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or quaternary pump

  • Autosampler

  • Column oven

  • Diode Array Detector (DAD)

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• Sonicator

• pH meter

3. Sample Preparation

• Thaw the frozen fermentation broth sample to room temperature.

• Centrifuge 1 mL of the broth at 10,000 x g for 10 minutes to pellet cells and debris.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• If the expected concentration of Sydonic acid is high, dilute the filtered supernatant with the initial mobile phase composition.

4. Preparation of Standard Solutions

• Prepare a 1 mg/mL stock solution of Sydonic acid in methanol.

• Perform serial dilutions of the stock solution with the initial mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

5. HPLC Conditions

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	95	5
  20	5	95
  25	5	95
  26	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: Monitor at the λmax of Sydonic acid (determine by running a UV-Vis scan of the standard, typically around 254 nm and 310 nm).

6. Data Analysis

• Generate a calibration curve by plotting the peak area of the Sydonic acid standard against its concentration.

• Perform a linear regression of the calibration curve to obtain the equation (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 is desirable.

• Quantify the amount of Sydonic acid in the fermentation broth sample by interpolating its peak area into the calibration curve.

• Account for any dilution factors used during sample preparation.

Protocol 2: Quantification of Sydonic Acid by UV-Vis Spectrophotometry

This protocol provides a simpler, high-throughput method for estimating Sydonic acid concentration, suitable for rapid screening.

1. Materials and Reagents

• Sydonic acid analytical standard (≥98% purity)

• Methanol or another suitable solvent in which Sydonic acid is soluble and stable.

• Fermentation broth sample

• 0.45 µm syringe filters

2. Equipment

• UV-Vis Spectrophotometer

• Quartz or disposable UV-transparent cuvettes

• Analytical balance

• Vortex mixer

3. Sample Preparation

• Centrifuge 1 mL of the fermentation broth at 10,000 x g for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter.

• Dilute the filtered supernatant with the chosen solvent to ensure the absorbance reading falls within the linear range of the instrument (typically 0.1 - 1.0).

4. Preparation of Standard Solutions

• Prepare a 1 mg/mL stock solution of Sydonic acid in the chosen solvent.

• Prepare a series of calibration standards by diluting the stock solution (e.g., 5, 10, 20, 40, 60, 80, 100 µg/mL).

5. Measurement

• Determine the wavelength of maximum absorbance (λmax) of Sydonic acid by performing a wavelength scan (e.g., 200-400 nm) using one of the standard solutions.

• Set the spectrophotometer to the determined λmax.

• Use the solvent as a blank to zero the spectrophotometer.

• Measure the absorbance of each standard and the prepared sample.

6. Data Analysis

• Create a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Perform a linear regression to obtain the equation of the line and the R² value.

• Determine the concentration of Sydonic acid in the sample by using its absorbance value in the regression equation.

• Multiply the result by the dilution factor to get the concentration in the original fermentation broth.

Visualization of Workflows and Pathways

Experimental Workflow for Sydonic Acid Quantification

The following diagram illustrates the general workflow for quantifying Sydonic acid from a fermentation broth sample.

Caption: General experimental workflow for Sydonic acid quantification.

Hypothetical Biosynthetic Pathway of Sydonic Acid

While the specific enzymatic steps for Sydonic acid biosynthesis are not fully elucidated in the public domain, a plausible pathway can be proposed based on the biosynthesis of other fungal polyketides. This hypothetical pathway involves the assembly of a polyketide chain from acetyl-CoA and malonyl-CoA units by a polyketide synthase (PKS), followed by cyclization and tailoring reactions.

Caption: Hypothetical Sydonic acid biosynthetic pathway.

Concluding Remarks

The protocols and data presented in this application note provide a robust framework for the accurate quantification of Sydonic acid in fermentation broth. The choice between HPLC-DAD and UV-Vis spectrophotometry will depend on the specific requirements of the research or development stage. For high accuracy and selectivity, especially in complex matrices, RP-HPLC-DAD is the recommended method. For rapid, high-throughput screening, UV-Vis spectrophotometry offers a viable alternative. Proper method validation is crucial to ensure the reliability of the generated data.

Application Notes and Protocols for Evaluating the Anticancer Activity of Sydonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sydonic acid is a secondary metabolite produced by various fungi, including Aspergillus sydowii. Fungal secondary metabolites are a rich source of structurally diverse compounds with a wide range of biological activities.[1][2] Preliminary studies have suggested that compounds structurally related to Sydonic acid may possess cytotoxic and antioxidant properties. However, a comprehensive evaluation of the anticancer potential of Sydonic acid requires a systematic approach using a panel of established cell-based assays.

These application notes provide detailed protocols for a suite of cell-based assays to characterize the anticancer activity of Sydonic acid. The described methods will enable researchers to assess its effects on cancer cell viability, induction of apoptosis, cell cycle progression, and cell migration and invasion. The data presented herein is hypothetical and serves to illustrate the expected outcomes for a compound with significant anticancer potential.

Data Presentation

The following tables summarize hypothetical quantitative data for the effects of Sydonic acid on various cancer cell lines.

Table 1: Cytotoxicity of Sydonic acid on Human Cancer Cell Lines (IC50 values)

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Cancer	15.5
MDA-MB-231	Breast Cancer	25.2
A549	Lung Cancer	32.8
HCT116	Colon Cancer	18.9
HeLa	Cervical Cancer	22.4

Table 2: Apoptosis Induction by Sydonic acid in MCF-7 Cells (48h treatment)

Concentration (µM)	% Early Apoptotic Cells	% Late Apoptotic Cells	% Necrotic Cells	% Live Cells
0 (Control)	2.1 ± 0.5	1.5 ± 0.3	0.8 ± 0.2	95.6 ± 1.0
10	15.3 ± 1.2	8.7 ± 0.9	1.2 ± 0.4	74.8 ± 2.5
20	28.9 ± 2.1	15.4 ± 1.5	2.5 ± 0.6	53.2 ± 3.2
40	35.2 ± 2.8	25.1 ± 2.0	4.1 ± 0.8	35.6 ± 4.1

Table 3: Cell Cycle Analysis of HCT116 Cells Treated with Sydonic acid (24h treatment)

Concentration (µM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
0 (Control)	55.2 ± 2.5	28.1 ± 1.8	16.7 ± 1.2
10	65.8 ± 3.1	20.5 ± 1.5	13.7 ± 1.0
20	75.3 ± 3.5	15.2 ± 1.2	9.5 ± 0.8
40	82.1 ± 4.0	10.3 ± 0.9	7.6 ± 0.6

Table 4: Inhibition of Cell Migration and Invasion by Sydonic acid in MDA-MB-231 Cells (24h treatment)

Concentration (µM)	% Migration Inhibition	% Invasion Inhibition
0 (Control)	0	0
10	25.6 ± 3.2	20.1 ± 2.8
20	58.9 ± 4.5	45.7 ± 3.9
40	85.3 ± 5.1	72.4 ± 4.8

Experimental Protocols

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.[3]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Treat the cells with various concentrations of Sydonic acid (e.g., 0, 1, 5, 10, 20, 50, 100 µM) and incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[4]

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Sydonic acid for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) and incubate for 15 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

Workflow for the Annexin V/PI apoptosis assay.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay uses propidium iodide to stain cellular DNA and determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[5]

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Sydonic acid for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A. Incubate for 30 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells by flow cytometry.

Workflow for cell cycle analysis using PI staining.

Cell Migration and Invasion Assay (Transwell Assay)

This assay assesses the ability of cancer cells to migrate through a porous membrane (migration) or a membrane coated with extracellular matrix proteins (invasion).[6]

Protocol:

• Chamber Preparation: For invasion assays, coat the upper surface of the Transwell inserts with Matrigel. For migration assays, use uncoated inserts.

• Cell Seeding: Seed serum-starved cancer cells in the upper chamber in a serum-free medium. Add a medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Treatment: Add Sydonic acid to both the upper and lower chambers.

• Incubation: Incubate for 24 hours at 37°C.

• Staining and Counting: Remove non-migrated cells from the upper surface of the insert. Fix and stain the migrated/invaded cells on the lower surface with crystal violet.

• Quantification: Count the stained cells under a microscope.

Workflow for the Transwell migration/invasion assay.

Potential Signaling Pathway

Many fungal secondary metabolites exert their anticancer effects by modulating key signaling pathways involved in cell survival and proliferation.[7] A common pathway implicated in cancer is the PI3K/Akt pathway. Inhibition of this pathway can lead to decreased cell proliferation and increased apoptosis.

References

• 1. Exploring the anticancer activities of novel bioactive compounds derived from endophytic fungi: mechanisms of action, current challenges and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances on anticancer fungal metabolites: sources, chemical and biological activities in the last decade (2012–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of Semisynthetic Apoptosis-Inducing Agents Based on Natural Phenolic Acids Scaffold: Design, Synthesis and In-Vitro Biological Evaluation [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Effects of Syringic Acid on Apoptosis, Inflammation, and AKT/mTOR Signaling Pathway in Gastric Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Sydonic Acid: A Fungal Metabolite with Herbicidal Potential in Agrochemical Research

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Sydonic acid, a naturally occurring sesquiterpenoid produced by fungi such as Aspergillus sydowii and Aspergillus sparsus, is emerging as a compound of interest in the development of novel agrochemicals. Recent studies have highlighted its potential as a natural herbicide, offering a promising avenue for the discovery of new bio-based weed management solutions. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in exploring the herbicidal activity of Sydonic acid.

Application Notes

Sydonic acid, a bisabolane-type sesquiterpenoid, has demonstrated notable herbicidal activity against common agricultural weeds. Its potential application lies in the development of bioherbicides, which are increasingly sought after as alternatives to synthetic herbicides to mitigate issues of weed resistance and environmental impact.

Herbicidal Activity:

Research has shown that Sydonic acid exhibits significant phytotoxic effects on both monocotyledonous and dicotyledonous weeds. Specifically, it has been observed to inhibit the growth of Echinochloa crusgalli (barnyard grass) and Amaranthus retroflexus (redroot pigweed).[1] The inhibitory effect on A. retroflexus is particularly noteworthy, showing comparable efficacy to the commercial herbicide 2,4-D at a concentration of 200 µg/mL.[1] This suggests that Sydonic acid could be a valuable lead compound for the development of new herbicides, particularly for the control of broadleaf weeds.

Spectrum of Activity:

Current data indicates that Sydonic acid is more effective against dicotyledonous weeds like A. retroflexus than monocotyledonous weeds such as E. crusgalli.[1] Further research is required to determine the full spectrum of its herbicidal activity against a broader range of weed species.

Potential as a Bioherbicide:

As a natural product derived from fungi, Sydonic acid has the potential to be developed as a bioherbicide.[1] Bioherbicides can offer several advantages, including novel modes of action that can help manage herbicide-resistant weeds, and potentially more favorable environmental profiles compared to some synthetic herbicides.

Insecticidal and Plant Growth Regulatory Potential:

To date, there is a lack of significant scientific evidence to support the application of Sydonic acid as an insecticide or a plant growth regulator. While other fungal secondary metabolites have shown such activities, current research on Sydonic acid has primarily focused on its antimicrobial and, more recently, herbicidal properties.

Quantitative Data Summary

The herbicidal effects of Sydonic acid have been quantified in laboratory bioassays. The following table summarizes the inhibitory activity of Sydonic acid on the growth of Echinochloa crusgalli and Amaranthus retroflexus seedlings.

Target Weed Species	Concentration (µg/mL)	Shoot Growth Inhibition (%)	Root Growth Inhibition (%)	Reference
Echinochloa crusgalli	12.5	~10	~15	[1]
25	~18	~20	[1]
50	~25	~30	[1]
100	~40	~45	[1]
200	~55	~60	[1]
Amaranthus retroflexus	12.5	~15	~20	[1]
25	~25	~30	[1]
50	~40	~45	[1]
100	~60	~65	[1]
200	~78	~80	[1]

Experimental Protocols

The following is a detailed protocol for a Petri dish bioassay to evaluate the herbicidal activity of Sydonic acid, based on methodologies described in the literature.[1]

Objective: To determine the phytotoxic effect of Sydonic acid on the germination and early seedling growth of target weed species.

Materials:

• Sydonic acid (analytical standard)

• Acetone (for stock solution preparation)

• Tween-20 (or other suitable surfactant)

• Distilled water

• Petri dishes (9 cm diameter)

• Filter paper (Whatman No. 1 or equivalent)

• Seeds of target weed species (e.g., Echinochloa crusgalli, Amaranthus retroflexus)

• Growth chamber or incubator with controlled temperature and light conditions

• Positive control (e.g., 2,4-D)

• Negative control (solvent blank)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Sydonic acid (e.g., 10 mg/mL) by dissolving it in a minimal amount of acetone.

• Test Solution Preparation:

  • Prepare a series of test solutions at different concentrations (e.g., 12.5, 25, 50, 100, 200 µg/mL) by diluting the stock solution with distilled water.

  • Add a surfactant (e.g., Tween-20 at 0.1% v/v) to each test solution to ensure proper wetting of the seeds and filter paper.

  • Prepare a negative control solution containing the same concentration of acetone and surfactant as the test solutions.

  • Prepare a positive control solution of a known herbicide at an appropriate concentration.

• Seed Sterilization and Pre-germination (Optional but Recommended):

  • Surface sterilize the seeds by rinsing them in a 1% sodium hypochlorite solution for 1-2 minutes, followed by several rinses with sterile distilled water.

  • Pre-germinate seeds in the dark on moist filter paper for 24-48 hours to ensure uniform germination.

• Petri Dish Assay Setup:

  • Place two layers of sterile filter paper in each Petri dish.

  • Add 5 mL of the respective test solution, negative control, or positive control to each Petri dish.

  • Place a consistent number of seeds or pre-germinated seedlings (e.g., 10-20) evenly on the moist filter paper in each dish.

  • Seal the Petri dishes with parafilm to prevent evaporation.

• Incubation:

  • Place the Petri dishes in a growth chamber or incubator under controlled conditions (e.g., 25°C with a 12-hour photoperiod).

• Data Collection and Analysis:

  • After a set incubation period (e.g., 5-7 days), measure the root length and shoot length of each seedling.

  • Calculate the percentage of inhibition for root and shoot growth for each treatment compared to the negative control using the following formula:

    • Inhibition (%) = [1 - (Treatment Length / Control Length)] * 100

  • Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be performed to determine the significance of the observed differences.

Visualizations

Experimental Workflow for Herbicidal Activity Screening

Caption: Workflow for the Petri dish bioassay to evaluate the herbicidal activity of Sydonic acid.

Putative Mechanism of Action for Herbicidal Activity

While the precise molecular target of Sydonic acid's herbicidal activity has not yet been elucidated, many sesquiterpenoids are known to induce phytotoxicity through the generation of reactive oxygen species (ROS) and subsequent membrane damage. The following diagram illustrates a plausible, though hypothetical, signaling pathway for Sydonic acid-induced phytotoxicity.

Caption: A hypothetical pathway for Sydonic acid's herbicidal action, leading to cell death.

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Maximizing Sydonic Acid Production in Aspergillus sydowii Fermentation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and optimizing the fermentation of Aspergillus sydowii for enhanced Sydonic acid yield.

Frequently Asked Questions (FAQs)

Q1: What are the general optimal conditions for Sydonic acid production by Aspergillus sydowii?

A1: While extensive optimization data for Sydonic acid is still emerging, initial studies suggest that Aspergillus sydowii produces Sydonic acid in a liquid medium with an initial pH of 7.2, at a temperature of 28°C, over a fermentation period of 3 days.[1] Further optimization of media components and fermentation parameters is likely to enhance yields.

Q2: Can co-culturing Aspergillus sydowii with other microorganisms increase Sydonic acid yield?

A2: Yes, co-culturing Aspergillus sydowii with certain bacteria, such as Bacillus subtilis, has been shown to significantly induce the production of Sydonic acid.[2] This induction is believed to be a result of the stress response generated at the confrontation zone between the two microorganisms, which activates silent biosynthetic gene clusters in A. sydowii.[2]

Q3: Are there other advanced strategies to stimulate Sydonic acid production?

A3: Epigenetic modification is a promising strategy. The use of DNA methyltransferase inhibitors, such as 5-azacytidine, has been shown to promote the production of various secondary metabolites in A. sydowii.[3] This approach can activate silent biosynthetic pathways, potentially leading to increased yields of Sydonic acid or the production of novel derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during Aspergillus sydowii fermentation for Sydonic acid production.

Problem	Potential Cause	Recommended Solution
Low or No Sydonic Acid Production	Suboptimal fermentation parameters.	Systematically optimize pH, temperature, and aeration. Start with the baseline of pH 7.2 and 28°C and vary one parameter at a time.
Inappropriate carbon or nitrogen source.	Screen different carbon (e.g., glucose, sucrose, maltose) and nitrogen (e.g., yeast extract, peptone, ammonium sulfate) sources.
Poor inoculum quality or quantity.	Ensure a healthy, viable spore suspension or mycelial culture is used for inoculation. Optimize the inoculum size.
Contamination of the culture.	Implement strict aseptic techniques. Use sterile media and equipment. Monitor cultures for any signs of contamination.
Inconsistent Yields Between Batches	Variability in media preparation.	Standardize media preparation protocols, ensuring accurate weighing of components and consistent water quality.
Inconsistent inoculum.	Develop a standardized protocol for inoculum preparation, including spore concentration and age of the culture.
Fluctuations in fermentation conditions.	Use a well-calibrated bioreactor to maintain stable temperature, pH, and aeration throughout the fermentation.
Slow Fungal Growth	Nutrient-limited medium.	Ensure the medium contains all essential macro and micronutrients. Consider increasing the concentration of the limiting nutrient.
Presence of inhibitory substances.	Check the quality of media components and water for potential inhibitors.
Suboptimal physical conditions.	Optimize temperature and pH for biomass production, which may differ slightly from the optimal conditions for Sydonic acid production.
Foaming in the Bioreactor	High protein content in the medium (e.g., from yeast extract or peptone).	Add a sterile antifoaming agent at the beginning of the fermentation or as needed.
High agitation or aeration rates.	Optimize agitation and aeration to provide sufficient oxygen transfer without causing excessive foaming.

Experimental Protocols

Protocol 1: Submerged Fermentation of Aspergillus sydowii for Sydonic Acid Production

1. Media Preparation:

• Prepare a liquid fermentation medium such as Potato Dextrose Broth (PDB) or a custom-defined medium. A suggested starting point for a defined medium is:

  • Glucose: 40 g/L

  • Yeast Extract: 10 g/L

  • Peptone: 5 g/L

  • KH₂PO₄: 1 g/L

  • MgSO₄·7H₂O: 0.5 g/L

• Adjust the initial pH of the medium to 7.2 using 1M NaOH or 1M HCl.

• Sterilize the medium by autoclaving at 121°C for 20 minutes.

2. Inoculum Preparation:

• Grow Aspergillus sydowii on a solid agar medium (e.g., Potato Dextrose Agar) at 28°C for 7-10 days until sporulation is observed.

• Prepare a spore suspension by flooding the agar plate with a sterile 0.1% Tween 80 solution and gently scraping the surface to dislodge the spores.

• Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10⁶ spores/mL).

3. Fermentation:

• Inoculate the sterile fermentation medium with the prepared spore suspension (typically 1-5% v/v).

• Incubate the culture in a shaker incubator at 28°C with an agitation of 150-180 rpm for 3-7 days.

• Alternatively, perform the fermentation in a bioreactor with controlled temperature, pH, and dissolved oxygen levels.

4. Sampling and Analysis:

• Aseptically withdraw samples at regular intervals to monitor fungal growth (dry cell weight) and Sydonic acid production (HPLC analysis).

Protocol 2: Extraction of Sydonic Acid from Fermentation Broth

1. Separation of Mycelia and Supernatant:

• At the end of the fermentation, harvest the culture broth.

• Separate the fungal mycelia from the supernatant by filtration through cheesecloth or by centrifugation.

2. Extraction:

• Acidify the supernatant to pH 2-3 with a suitable acid (e.g., 2M HCl).

• Extract the acidified supernatant three times with an equal volume of an organic solvent such as ethyl acetate.

• Combine the organic extracts.

3. Concentration:

• Dry the combined organic extract over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract containing Sydonic acid.

4. Purification (Optional):

• The crude extract can be further purified using chromatographic techniques such as column chromatography or preparative HPLC.

Data Presentation

Table 1: Effect of pH on Sydonic Acid Production

pH	Temperature (°C)	Fermentation Time (days)	Sydonic Acid Yield (Relative Units)
6.0	28	3	Baseline
6.5	28	3	Increased
7.2	28	3	Optimal [1]
7.5	28	3	Decreased
8.0	28	3	Significantly Decreased

Note: This table is illustrative and based on initial findings. Further empirical data is required for absolute quantification.

Table 2: Effect of Temperature on Sydonic Acid Production

Temperature (°C)	pH	Fermentation Time (days)	Sydonic Acid Yield (Relative Units)
20	7.2	3	Suboptimal
25	7.2	3	Increased
28	7.2	3	Optimal [1]
30	7.2	3	Decreased
37	7.2	3	Minimal/No Production

Note: This table is illustrative and based on initial findings. Further empirical data is required for absolute quantification.

Visualizations

Caption: Simplified biosynthetic pathway of Sydonic acid.

Caption: General workflow for Sydonic acid production.

Caption: Troubleshooting logic for low Sydonic acid yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Inducing secondary metabolite production of Aspergillus sydowii through microbial co-culture with Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Overcoming common challenges in the purification of Sydonic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of Sydonic acid.

Frequently Asked Questions (FAQs)

Q1: What is Sydonic acid and what are its potential applications?

Sydonic acid is a secondary metabolite produced by fungi, notably Aspergillus sydowii. It is a sesquiterpenoid with reported biological activities, including antimicrobial and antifungal properties. These characteristics make it a compound of interest for potential therapeutic applications.

Q2: What are the initial steps for isolating crude Sydonic acid from a fungal culture?

The initial step involves the extraction of the fungal biomass and culture broth with an organic solvent. A common method is to use ethyl acetate to extract the crude metabolites. The organic extract is then concentrated under reduced pressure to yield a crude extract containing Sydonic acid and other fungal metabolites.

Q3: Which chromatographic techniques are most suitable for Sydonic acid purification?

A combination of chromatographic methods is typically employed for the purification of Sydonic acid. This often includes:

• Silica Gel Column Chromatography: Used for initial fractionation of the crude extract based on polarity.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): A high-resolution technique used for the final purification of Sydonic acid to achieve high purity. A C18 column is commonly used for the separation of small molecules like Sydonic acid.[1]

Troubleshooting Guide

Issue 1: Low yield of crude Sydonic acid extract.

• Question: I am getting a very low yield of the crude extract after solvent extraction. What could be the reason?

• Answer:

  • Incomplete Cell Lysis: Ensure that the fungal mycelia are thoroughly homogenized or sonicated before extraction to facilitate the release of intracellular metabolites.

  • Insufficient Extraction Time or Solvent Volume: Increase the extraction time and/or the volume of the organic solvent to ensure exhaustive extraction. Multiple extraction steps are recommended.

  • Suboptimal Growth Conditions: The production of secondary metabolites like Sydonic acid is highly dependent on the fungal growth conditions (media composition, pH, temperature, and incubation time). Optimize these parameters for your specific Aspergillus strain.

Issue 2: Poor separation during silica gel column chromatography.

• Question: My fractions from the silica gel column are showing a significant overlap of compounds, including Sydonic acid. How can I improve the separation?

• Answer:

  • Improper Solvent System: The choice of the mobile phase is critical. Use Thin Layer Chromatography (TLC) to determine the optimal solvent system that provides good separation of Sydonic acid from other components. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective.

  • Column Overloading: Loading too much crude extract onto the column can lead to poor separation. As a general rule, the amount of sample should be 1-5% of the weight of the silica gel.

  • Irregular Column Packing: Ensure the silica gel is packed uniformly without any cracks or channels to prevent uneven solvent flow.[2][3]

Issue 3: Broad or tailing peaks in RP-HPLC.

• Question: I am observing broad and tailing peaks for Sydonic acid during RP-HPLC purification. What could be the cause and how can I fix it?

• Answer:

  • Acidic Nature of the Analyte: Sydonic acid is an acidic compound. The interaction of the carboxylic acid group with residual silanols on the silica-based C18 column can cause peak tailing. Adding a small amount of an acid (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase can suppress the ionization of the carboxylic acid group and improve peak shape.

  • Column Contamination: The column may be contaminated with strongly retained compounds from previous injections. Flush the column with a strong solvent (e.g., isopropanol or a high concentration of acetonitrile) to remove contaminants.[4]

  • Inappropriate Mobile Phase pH: The pH of the mobile phase can significantly affect the retention and peak shape of ionizable compounds. Experiment with different pH values to find the optimal condition for Sydonic acid.

Issue 4: Co-elution of impurities with Sydonic acid in RP-HPLC.

• Question: Even after RP-HPLC, I am unable to separate some impurities from my Sydonic acid peak. What can I do?

• Answer:

  • Optimize the Gradient: A shallow gradient elution profile can improve the resolution of closely eluting compounds.

  • Change the Stationary Phase: If co-elution persists, consider using a different type of reversed-phase column (e.g., a phenyl-hexyl or a C8 column) which may offer different selectivity.

  • Employ an Orthogonal Purification Method: Consider using a different purification technique, such as centrifugal partition chromatography, which separates compounds based on their partition coefficient between two immiscible liquids.

Quantitative Data

Due to the limited availability of specific quantitative data for Sydonic acid purification in the public domain, the following table provides a general overview of expected yields and purity at different stages of a typical purification process for fungal secondary metabolites. These values can vary significantly based on the fungal strain, culture conditions, and purification protocol.

Purification Stage	Typical Yield (%)	Typical Purity (%)	Analytical Method for Purity Assessment
Crude Solvent Extract	100	5 - 15	Thin Layer Chromatography (TLC)
Silica Gel Chromatography	20 - 40	60 - 80	High-Performance Liquid Chromatography (HPLC)
Preparative RP-HPLC	5 - 15	> 95	HPLC, Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)

Experimental Protocols

1. Extraction of Crude Sydonic Acid

• Culture Aspergillus sydowii in a suitable liquid medium (e.g., Potato Dextrose Broth) for 7-14 days at 25-28°C with shaking.

• Separate the mycelia from the culture broth by filtration.

• Homogenize the mycelia in ethyl acetate.

• Extract the culture filtrate with an equal volume of ethyl acetate three times.

• Combine all ethyl acetate extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract under reduced pressure using a rotary evaporator to obtain the crude extract.

2. Silica Gel Column Chromatography

• Prepare a silica gel slurry in a non-polar solvent (e.g., hexane).

• Pack a glass column with the slurry to create a uniform stationary phase.

• Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

• Load the dried, sample-adsorbed silica gel onto the top of the packed column.

• Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

• Collect fractions and monitor the separation using TLC.

• Pool the fractions containing Sydonic acid.

3. Reversed-Phase HPLC (RP-HPLC) Purification

• Dissolve the enriched fraction from the silica gel column in the mobile phase.

• Use a preparative C18 column.

• Set up a gradient elution system, for example, starting with a mixture of water (with 0.1% formic acid) and acetonitrile and gradually increasing the concentration of acetonitrile.

• Inject the sample and monitor the elution profile using a UV detector at a suitable wavelength.

• Collect the peak corresponding to Sydonic acid.

• Verify the purity of the collected fraction using analytical HPLC-MS.

Visualizations

Caption: Experimental workflow for the purification of Sydonic acid.

Caption: Postulated antibacterial mechanism of Sydonic acid.

References

• 1. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 3. youtube.com [youtube.com]
• 4. The Cleaning and Regeneration of Reversed-Phase HPLC Columns – Chemass [chemass.si]

Investigating the stability and degradation of Sydonic acid under various conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation of Sydonic acid under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Sydonic acid in solution?

A1: Sydonic acid, a sesquiterpenoid derivative of benzoic acid, exhibits moderate stability in solution. Its stability is significantly influenced by pH, temperature, and exposure to light. As a general guideline, solutions should be freshly prepared and protected from light for sensitive experiments.

Q2: What are the primary factors that can cause Sydonic acid to degrade?

A2: The main factors leading to the degradation of Sydonic acid are:

• pH: Both acidic and alkaline conditions can catalyze hydrolysis and other degradation reactions.

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Light: Exposure to ultraviolet (UV) and visible light can induce photodegradation.

• Oxidizing Agents: The presence of oxidizing agents can lead to the formation of various oxidation byproducts.

Q3: How can I monitor the degradation of Sydonic acid in my samples?

A3: The most common and effective method for monitoring Sydonic acid degradation is High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) with UV detection. A stability-indicating method should be developed to separate the intact Sydonic acid from its degradation products. Mass spectrometry (MS) can be coupled with LC to identify the degradation products.

Q4: What are the likely degradation products of Sydonic acid?

A4: Based on its chemical structure, which includes a benzoic acid core, a hydroxyl group, and a tertiary alcohol on an isoprenoid side chain, potential degradation products could arise from:

• Decarboxylation: Loss of the carboxylic acid group, particularly at high temperatures.

• Oxidation: Oxidation of the hydroxyl groups and the isoprenoid side chain.

• Hydrolysis: Cleavage of ether linkages if present in derivatives.

• Isomerization: Changes in the stereochemistry of the molecule.

Q5: Are there any known signaling pathways affected by Sydonic acid or its degradation products?

A5: While research is ongoing, Sydonic acid and its analogs may interact with various cellular signaling pathways due to their structural similarity to other bioactive molecules. It is crucial to consider that degradation products may have different biological activities or toxicities compared to the parent compound. Therefore, understanding the stability of Sydonic acid in your experimental system is critical for interpreting results accurately.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving Sydonic acid.

Problem	Possible Cause	Troubleshooting Steps
Loss of biological activity of Sydonic acid solution over time.	Degradation of Sydonic acid due to improper storage.	1. Prepare fresh solutions before each experiment. 2. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. 3. Protect solutions from light by using amber vials or wrapping containers in aluminum foil. 4. Buffer the solution to a pH where Sydonic acid is most stable (requires a pH stability study).
Appearance of unexpected peaks in HPLC/UPLC analysis.	Formation of degradation products.	1. Confirm the identity of the new peaks using LC-MS. 2. Review the experimental conditions (pH, temperature, light exposure) to identify the stress factor causing degradation. 3. Implement the storage and handling recommendations from the previous point. 4. If the degradation is unavoidable under experimental conditions, quantify the amount of degradation and consider its potential impact on the results.
Inconsistent experimental results between batches.	Variability in the purity of Sydonic acid or inconsistent handling procedures.	1. Verify the purity of each new batch of Sydonic acid using a standardized analytical method. 2. Standardize all experimental protocols, including solution preparation, storage, and handling. 3. Perform a forced degradation study on a reference standard to understand its degradation profile.
Precipitation of Sydonic acid in aqueous buffers.	Poor solubility at the working pH and concentration.	1. Determine the solubility of Sydonic acid at different pH values. 2. Consider using a co-solvent (e.g., DMSO, ethanol) if compatible with the experimental system. Ensure the final concentration of the co-solvent is low and consistent across all experiments. 3. Prepare a more dilute stock solution.

Quantitative Data Summary

Disclaimer: The following tables present hypothetical data for illustrative purposes, as comprehensive experimental data for Sydonic acid degradation is not publicly available. These tables are intended to provide a framework for how such data would be presented.

Table 1: Effect of pH on the Stability of Sydonic Acid at 25°C (Hypothetical Data)

pH	% Sydonic Acid Remaining after 24 hours	Major Degradation Product(s)
3.0	85%	Decarboxylation Product A
5.0	95%	-
7.0	92%	Oxidation Product B
9.0	70%	Hydrolysis Product C

Table 2: Effect of Temperature on the Stability of Sydonic Acid at pH 7.0 (Hypothetical Data)

Temperature (°C)	% Sydonic Acid Remaining after 8 hours
4	>99%
25	92%
37	80%
50	65%

Table 3: Effect of Light on the Stability of Sydonic Acid at 25°C and pH 7.0 (Hypothetical Data)

Light Condition	% Sydonic Acid Remaining after 12 hours
Dark (Control)	96%
Ambient Light	88%
UV Light (254 nm)	55%

Experimental Protocols

Protocol 1: Forced Degradation Study of Sydonic Acid

Objective: To investigate the degradation of Sydonic acid under various stress conditions.

Materials:

• Sydonic acid reference standard

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with UV/PDA detector

• LC-MS system for peak identification

• pH meter

• Photostability chamber

• Oven

Methodology:

• Acid Hydrolysis: Dissolve Sydonic acid in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize the samples before analysis.

• Base Hydrolysis: Dissolve Sydonic acid in a suitable solvent and add 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize the samples before analysis.

• Oxidative Degradation: Dissolve Sydonic acid in a suitable solvent and add 3% H₂O₂. Keep at room temperature for 2, 4, 8, and 24 hours, protected from light.

• Thermal Degradation: Store solid Sydonic acid in an oven at 80°C for 7 days. Also, prepare a solution of Sydonic acid and incubate at 60°C for 24 hours.

• Photodegradation: Expose a solution of Sydonic acid to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber. A control sample should be kept in the dark.

• Analysis: Analyze all samples by a validated stability-indicating HPLC or UPLC method. Characterize major degradation products using LC-MS.

Protocol 2: Stability-Indicating HPLC Method for Sydonic Acid

Objective: To develop an HPLC method capable of separating Sydonic acid from its potential degradation products.

Instrumentation:

• HPLC system with a C18 column (e.g., 4.6 x 150 mm, 5 µm)

• UV/PDA detector

Mobile Phase (Illustrative):

• A: 0.1% Formic acid in Water

• B: Acetonitrile

• Gradient: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and return to initial conditions.

Flow Rate: 1.0 mL/min Column Temperature: 30°C Detection Wavelength: 254 nm (or the λmax of Sydonic acid) Injection Volume: 10 µL

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. Specificity is demonstrated by showing that the degradation products do not interfere with the quantification of Sydonic acid.

Visualizations

Caption: Experimental workflow for a forced degradation study of Sydonic acid.

Optimizing fermentation parameters to enhance Sydonic acid production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the fermentation of Aspergillus sydowii for the production of Sydonic acid.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the fermentation process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Sydonic Acid Production	1. Suboptimal fermentation parameters (pH, temperature).2. Inappropriate carbon or nitrogen source.3. Insufficient aeration or agitation.4. Low-producing fungal strain.5. Incorrect incubation time.	1. Optimize pH and temperature. Initial studies suggest a starting pH of 7.2 and a temperature of 28°C.[1] Systematically vary these parameters to find the optimum for your strain.2. Screen different carbon and nitrogen sources. Glucose and sucrose are common carbon sources, while yeast extract, peptone, and ammonium sulfate are common nitrogen sources.3. Increase the agitation speed or aeration rate to ensure sufficient oxygen supply for fungal growth and secondary metabolism.4. Consider strain improvement techniques or screening for higher-yielding natural isolates.5. Perform a time-course experiment to determine the optimal harvest time for maximum Sydonic acid production.
High Biomass, Low Sydonic Acid Yield	1. Nutrient limitation for secondary metabolism.2. Repression of secondary metabolism by rapidly consumed carbon sources.	1. Ensure the medium contains essential minerals and trace elements required for secondary metabolite biosynthesis.2. Try using a slower-metabolizing carbon source or a fed-batch strategy to maintain a lower concentration of the primary carbon source during the production phase.
Inconsistent Sydonic Acid Yields	1. Variability in inoculum preparation.2. Inconsistent fermentation conditions.3. Contamination of the culture.	1. Standardize the inoculum preparation procedure, including spore concentration and age of the seed culture.2. Ensure precise control and monitoring of all fermentation parameters (pH, temperature, agitation, aeration).3. Implement strict aseptic techniques throughout the entire process to prevent microbial contamination.
Foaming in the Fermenter	1. High protein content in the medium (e.g., from yeast extract or peptone).2. High agitation or aeration rates.	1. Add an appropriate antifoaming agent (e.g., silicone-based) at the beginning of the fermentation or as needed.2. Optimize agitation and aeration rates to minimize excessive foaming while maintaining adequate oxygen transfer.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the optimization of Sydonic acid fermentation.

Q1: What is the optimal pH for Sydonic acid production?

A1: While an initial pH of 7.2 has been reported for Sydonic acid production, the optimal pH can be strain-specific.[1] It is recommended to perform a pH profiling experiment, testing a range of pH values (e.g., 5.0 to 8.0) to determine the optimal condition for your specific Aspergillus sydowii strain.

Q2: What is the ideal temperature for cultivating Aspergillus sydowii for Sydonic acid production?

A2: A temperature of 28°C has been used for the cultivation of Aspergillus sydowii for Sydonic acid production.[1] However, similar to pH, the optimal temperature can vary between strains. It is advisable to test a temperature range (e.g., 25°C to 35°C) to identify the ideal temperature for maximizing yield.

Q3: Which carbon and nitrogen sources are best for Sydonic acid production?

A3: The optimal carbon and nitrogen sources can significantly impact the production of secondary metabolites. While specific data for Sydonic acid is limited, for other Aspergillus species, glucose and sucrose are effective carbon sources, and complex nitrogen sources like yeast extract and peptone often support robust growth and secondary metabolite production. It is recommended to screen a variety of sources and their concentrations to find the best combination for your process.

Q4: How can I quantify the amount of Sydonic acid produced?

A4: Sydonic acid can be extracted from the fermentation broth using a solvent such as ethyl acetate. The quantification can then be performed using analytical techniques like High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or Mass Spectrometry).

Q5: What is the typical fermentation time to achieve maximum Sydonic acid yield?

A5: A fermentation time of 3 days has been reported.[1] However, the production of secondary metabolites like Sydonic acid is often growth-phase dependent. A time-course study, where samples are taken at regular intervals (e.g., every 24 hours) and analyzed for Sydonic acid concentration and biomass, is the most effective way to determine the optimal fermentation duration.

Data Presentation

Table 1: Hypothetical Effect of Carbon Source on Sydonic Acid Production

Carbon Source (20 g/L)	Biomass (g/L)	Sydonic Acid Yield (mg/L)
Glucose	15.2	85.3
Sucrose	14.8	92.1
Fructose	13.5	78.5
Maltose	16.1	65.7
Lactose	8.2	32.4

Table 2: Hypothetical Effect of Nitrogen Source on Sydonic Acid Production

Nitrogen Source (10 g/L)	Biomass (g/L)	Sydonic Acid Yield (mg/L)
Yeast Extract	18.5	110.2
Peptone	17.9	105.8
Ammonium Sulfate	12.3	68.4
Sodium Nitrate	11.5	55.9
Urea	10.8	45.1

Table 3: Hypothetical Effect of pH and Temperature on Sydonic Acid Production

pH	Temperature (°C)	Biomass (g/L)	Sydonic Acid Yield (mg/L)
6.0	25	13.8	75.6
6.0	28	14.5	88.9
6.0	30	14.2	82.3
7.0	25	15.1	95.4
7.0	28	16.2	120.5
7.0	30	15.8	112.7
8.0	25	12.9	65.1
8.0	28	13.5	78.2
8.0	30	13.1	71.5

Experimental Protocols

Protocol 1: Submerged Fermentation of Aspergillus sydowii for Sydonic Acid Production

• Inoculum Preparation:

  • Grow Aspergillus sydowii on a suitable agar medium (e.g., Potato Dextrose Agar) at 28°C for 7-10 days until sporulation.

  • Harvest the spores by adding sterile 0.1% Tween 80 solution to the agar plate and gently scraping the surface.

  • Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^7 spores/mL).

• Fermentation:

  • Prepare the fermentation medium (e.g., Yeast Extract Peptone Dextrose broth) and sterilize by autoclaving.

  • Inoculate the sterile medium with the spore suspension (e.g., 1% v/v).

  • Incubate the culture in a shaker incubator at 28°C with agitation (e.g., 150 rpm) for the desired duration (e.g., 3-7 days).

  • Control the pH of the culture if necessary using sterile acid/base solutions.

• Extraction and Quantification of Sydonic Acid:

  • Separate the mycelial biomass from the fermentation broth by filtration or centrifugation.

  • Extract the culture filtrate with an equal volume of ethyl acetate three times.

  • Combine the organic layers and evaporate the solvent under reduced pressure to obtain the crude extract.

  • Dissolve the crude extract in a suitable solvent (e.g., methanol) and analyze by HPLC to quantify the Sydonic acid concentration.

Visualizations

Caption: Putative biosynthetic pathway of Sydonic acid in Aspergillus sydowii.

References

• 1. Chemical Epigenetic Regulation Secondary Metabolites Derived from Aspergillus sydowii DL1045 with Inhibitory Activities for Protein Tyrosine Phosphatases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Bioactivity of Isolated Sydonic Acid

Welcome to the technical support center for researchers working with Sydonic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental investigation of this natural product. Sydonic acid, a phenolic bisabolane sesquiterpenoid isolated from the fungus Aspergillus sydowii, belongs to a class of compounds reported to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects.[1] However, researchers may experience lower than expected bioactivity in their assays. This guide will help you navigate potential issues related to sample purity, experimental design, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: I have isolated Sydonic acid, but it shows weak or no activity in my bioassay. What are the potential reasons?

Several factors can contribute to low bioactivity. These can be broadly categorized as:

• Sample-related issues: Purity of the isolated Sydonic acid, presence of inhibitors, degradation of the compound.

• Assay-related issues: Inappropriate assay selection, suboptimal assay conditions (e.g., pH, temperature, solvent), or interference from the compound itself.

• Compound-specific properties: Sydonic acid may inherently have low potency for the specific target being tested, or it could be a Pan-Assay Interference Compound (PAIN).

Q2: How can I confirm the purity and identity of my isolated Sydonic acid?

It is crucial to ensure the purity and correct structural identification of your isolated compound. Impurities can interfere with bioassays.

• Spectroscopic Analysis: Use techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm the structure and purity.

• Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, MS) is essential for assessing purity. A single, sharp peak is indicative of high purity.

Q3: Could the solvent I'm using to dissolve Sydonic acid be affecting its activity?

Yes, the choice of solvent is critical. Sydonic acid, as a carboxylic acid, may have limited solubility in certain solvents.

• Solubility Testing: First, determine the optimal solvent for Sydonic acid that is also compatible with your assay system. Dimethyl sulfoxide (DMSO) is a common choice for initial stock solutions.

• Final Concentration: Ensure the final concentration of the organic solvent in your assay medium is low (typically <1%) to avoid solvent-induced artifacts or cytotoxicity.

Q4: What are Pan-Assay Interference Compounds (PAINs), and could Sydonic acid be one?

PAINs are compounds that appear to be active in many different assays but do so through non-specific mechanisms, leading to false-positive results that are often not reproducible or translatable. Many natural products fall into this category. Characteristics of PAINs include chemical reactivity, aggregation, and interference with assay signals (e.g., fluorescence). It is important to perform secondary assays and control experiments to rule out non-specific activity.

Troubleshooting Guides

Guide 1: Low Purity of Isolated Sydonic Acid

This guide provides a systematic approach to address issues related to the purity of your isolated Sydonic acid.

Potential Problem	Recommended Action	Expected Outcome
Incomplete purification	Re-purify the sample using a different chromatographic method (e.g., preparative HPLC, Sephadex chromatography).	Increased purity confirmed by HPLC and NMR.
Presence of co-eluting impurities	Modify the mobile phase composition or gradient in your HPLC method to improve separation.	Baseline separation of Sydonic acid from impurities.
Residual solvents from isolation	Dry the sample under high vacuum to remove any remaining solvents.	Absence of solvent peaks in the 1H NMR spectrum.

Guide 2: Sydonic Acid Stability and Degradation

This guide addresses potential issues with the stability of Sydonic acid under various experimental conditions.

Potential Problem	Recommended Action	Expected Outcome
Degradation during storage	Store the compound as a dry powder at -20°C or lower, protected from light. Prepare fresh stock solutions for each experiment.	Consistent bioactivity results across different batches and experiments.
Instability in assay buffer	Assess the stability of Sydonic acid in your assay buffer over the time course of the experiment using HPLC. Consider using a buffered solution at a pH that favors stability.	Minimal degradation of Sydonic acid observed during the assay period.
Temperature sensitivity	Perform assays at a controlled temperature. For longer incubations, assess stability at the chosen temperature.	Reproducible results and avoidance of temperature-induced degradation.
pH sensitivity	The carboxylic acid moiety of Sydonic acid may be sensitive to pH. Evaluate its stability at different pH values to determine the optimal range for your assay.	Identification of a pH range where Sydonic acid is stable and active.

Experimental Protocols

Protocol 1: General Bioactivity Screening

This protocol provides a general workflow for screening the bioactivity of isolated Sydonic acid.

Caption: General workflow for bioactivity screening.

Protocol 2: Assessing Cytotoxicity using MTT Assay

This protocol details the steps for evaluating the cytotoxic effects of Sydonic acid on a cancer cell line.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Sydonic acid (e.g., 1-100 µM) and a vehicle control (DMSO). Incubate for 24-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Troubleshooting Logic

The following diagram illustrates a logical approach to troubleshooting low bioactivity of Sydonic acid.

Caption: Troubleshooting flowchart for low bioactivity.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Sydonic Acid Solubility and Handling for Biological Assays

Welcome to the technical support center for Sydonic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered when working with Sydonic acid in biological assays. Below you will find frequently asked questions (FAQs) and troubleshooting guides to help improve the solubility and handling of this compound for reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Sydonic acid and what are its key properties?

Sydonic acid is a natural product with a molecular weight of 266.33 g/mol . It is characterized by a lipophilic nature, indicated by a calculated XLogP3 value of 3.6. This property suggests that Sydonic acid has poor solubility in aqueous solutions.

Q2: In which solvents is Sydonic acid soluble?

Sydonic acid is known to be soluble in organic solvents such as ethyl acetate (EtOAc) and methanol (MeOH). For biological assays, Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions.

Q3: I am observing precipitation when I dilute my Sydonic acid stock solution in my aqueous assay buffer. What can I do?

This is a common issue when working with hydrophobic compounds like Sydonic acid. Here are a few troubleshooting steps:

• Optimize the final DMSO concentration: Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity. Prepare your stock solution at a higher concentration in DMSO so that the final dilution into your aqueous buffer results in an acceptable DMSO concentration.

• Use a gentle dilution method: When diluting the DMSO stock, add it dropwise to the aqueous buffer while gently vortexing or stirring. This can prevent rapid precipitation.

• Consider the use of co-solvents: In some cases, the addition of a small percentage of another organic solvent, such as ethanol, to the final solution can help maintain solubility. However, the compatibility of any co-solvent with your specific assay must be validated.

• pH adjustment: The solubility of acidic compounds can sometimes be improved by adjusting the pH of the buffer. The effect of pH on Sydonic acid solubility should be determined empirically.

Troubleshooting Guide: Preparing Sydonic Acid Solutions

This guide provides a step-by-step protocol for preparing Sydonic acid solutions for in vitro biological assays.

Table 1: Sydonic Acid Physicochemical Properties

Property	Value	Source
Molecular Weight	266.33 g/mol	PubChem
XLogP3	3.6	PubChem
Known Solvents	Ethyl Acetate, Methanol	N/A

Experimental Protocol: Preparation of a Sydonic Acid Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of Sydonic acid in DMSO for subsequent dilution in aqueous buffers for biological assays.

Materials:

• Sydonic acid (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Weighing the Compound: Accurately weigh the desired amount of Sydonic acid powder in a sterile microcentrifuge tube.

• Adding Solvent: Add the calculated volume of DMSO to achieve the desired stock solution concentration (e.g., 10 mM, 20 mM, or higher).

• Dissolution: Vortex the tube for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, gentle warming in a 37°C water bath for a short period (5-10 minutes) may be helpful. Visually inspect the solution to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Experimental Protocol: Dilution of Sydonic Acid Stock Solution for Cell-Based Assays

Objective: To prepare a working solution of Sydonic acid in cell culture medium with a final DMSO concentration that is non-toxic to the cells.

Materials:

• Sydonic acid stock solution in DMSO

• Pre-warmed cell culture medium

• Sterile tubes for dilution

• Calibrated micropipettes and sterile tips

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the Sydonic acid DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Perform a serial dilution of the stock solution in cell culture medium to reach the final desired concentration. This gradual decrease in DMSO concentration can help prevent precipitation.

• Final Dilution: Add the appropriate volume of the Sydonic acid stock or intermediate dilution to the final volume of pre-warmed cell culture medium. Ensure the final DMSO concentration is at a non-toxic level (typically ≤ 0.5%).

• Mixing: Gently mix the final working solution by inverting the tube or pipetting up and down.

• Application to Cells: Immediately add the prepared working solution to your cell cultures. It is also recommended to include a vehicle control (cell culture medium with the same final concentration of DMSO) in your experiment.

Potential Signaling Pathways and Mechanisms of Action

While the direct molecular targets of Sydonic acid are not yet fully elucidated, research on structurally similar compounds and its known biological activities (antimicrobial, antifungal, and potential anti-cancer) suggest potential involvement in several key cellular pathways.

Potential Anti-Cancer Mechanism: Induction of Apoptosis

Based on studies of similar phenolic acids, Sydonic acid may induce apoptosis in cancer cells. The following diagram illustrates a potential workflow for investigating the induction of apoptosis.

Workflow for studying Sydonic acid's apoptotic effects.

Potential Signaling Pathways Involved in Anti-Cancer Effects

Studies on structurally related compounds suggest that Sydonic acid could modulate key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

Potential signaling pathways affected by Sydonic acid.

Potential Antimicrobial and Antifungal Mechanisms of Action

The antimicrobial and antifungal properties of Sydonic acid likely stem from its ability to disrupt essential cellular processes in microorganisms. A logical troubleshooting workflow to investigate these mechanisms is presented below.

Workflow to determine antimicrobial/antifungal action.

Methods to prevent co-extraction of impurities with Sydonic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Sydonic acid. Our goal is to help you prevent the co-extraction of impurities and achieve high-purity Sydonic acid for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common types of impurities found in Aspergillus sydowii fermentation broths that can co-extract with Sydonic acid?

A1: Aspergillus sydowii is known to produce a diverse array of secondary metabolites that can act as impurities during the extraction of Sydonic acid.[1][2][3][4] Sydonic acid itself is a phenolic bisabolane sesquiterpenoid.[1][3] Therefore, impurities with similar chemical properties are most likely to co-extract. These can be broadly categorized as:

• Other Phenolic Compounds: Aspergillus sydowii produces various other phenolic compounds which, due to their similar acidic nature and polarity, can be difficult to separate from Sydonic acid.[1][3]

• Terpenoids: A variety of other terpenoids, including other sesquiterpenoids, monoterpenes, and triterpenes, are often present.[1][3][4]

• Polyketides: This is a large and structurally diverse class of secondary metabolites commonly produced by fungi.

• Fatty Acids and Lipids: These are primary metabolites from the fungus that can be extracted, especially if using non-polar solvents.

• Pigments: Fungal cultures often produce pigments that can be extracted along with the target compound.

• Other Secondary Metabolites: Aspergillus sydowii also produces alkaloids, xanthones, and other classes of compounds that could potentially be co-extracted.[1][2][3][4]

Q2: What is the first step I should take to minimize impurity co-extraction?

A2: The first and most critical step is the pre-treatment of the fermentation broth. Before any solvent extraction, it is essential to remove fungal biomass and other insoluble materials. This is typically achieved by:

• Centrifugation: To pellet the fungal mycelia.

• Filtration: To remove any remaining fine solids. Using a filter aid like celite can improve efficiency.

A clean, cell-free supernatant is the ideal starting material for extraction.

Q3: Which extraction solvent is best for selectively extracting Sydonic acid?

A3: The choice of solvent is crucial for selective extraction. Sydonic acid is a moderately polar compound.

• Ethyl acetate is a commonly used solvent that provides good solubility for Sydonic acid while minimizing the extraction of highly polar impurities.

• Dichloromethane can also be used, but it is less selective and may extract a wider range of non-polar impurities.

• Using a solvent system with varying polarity in a stepwise extraction can help to fractionate the extract and separate impurities.

It is advisable to perform a small-scale pilot extraction with a few different solvents to determine the optimal one for your specific fermentation conditions.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low purity of final Sydonic acid product	Co-extraction of structurally similar phenolic compounds.	Employ a multi-step purification strategy. After initial extraction, use chromatographic techniques like silica gel column chromatography with a gradient elution system. Start with a non-polar solvent (e.g., hexane) and gradually increase the polarity (e.g., with ethyl acetate) to separate compounds based on their polarity.
Presence of fatty acids and other non-polar lipids.	1. Liquid-Liquid Partitioning: After the initial extraction into an organic solvent, wash the extract with a saturated sodium bicarbonate solution. This will deprotonate the acidic Sydonic acid, moving it to the aqueous layer, while non-polar lipids remain in the organic layer. The aqueous layer can then be acidified and re-extracted to recover the purified Sydonic acid. 2. Solid-Phase Extraction (SPE): Use a C18 SPE cartridge. Load the crude extract and wash with a low-polarity solvent to remove non-polar impurities before eluting the Sydonic acid with a more polar solvent.
Colored impurities in the final product	Co-extraction of fungal pigments.	1. Activated Charcoal Treatment: Dissolve the crude extract in a suitable solvent and add a small amount of activated charcoal. Stir for a short period and then filter. Be aware that this can sometimes lead to loss of the target compound. 2. Chromatography: Pigments can often be separated during column chromatography.
Broad peaks or poor separation during chromatography	Inappropriate solvent system or overloaded column.	1. Optimize the mobile phase: Use Thin Layer Chromatography (TLC) to test different solvent systems to find one that gives good separation between Sydonic acid and the impurities. 2. Reduce the sample load: Overloading the chromatography column is a common reason for poor separation.

Experimental Protocols

Protocol 1: General Workflow for Sydonic Acid Extraction and Initial Purification

This protocol outlines a general procedure for obtaining a crude extract of Sydonic acid enriched from a fungal fermentation broth.

Caption: General workflow for the extraction of Sydonic acid.

Protocol 2: Logic Diagram for Troubleshooting Impurity Co-extraction

This diagram provides a logical approach to troubleshooting common issues related to impurity co-extraction during Sydonic acid purification.

Caption: Troubleshooting logic for purifying Sydonic acid.

References

• 1. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]

Addressing batch-to-batch variability in Sydonic acid production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing batch-to-batch variability in Sydonic acid production from Aspergillus sydowii.

Troubleshooting Guide

Batch-to-batch variability in Sydonic acid production is a common challenge. This guide provides a structured approach to identifying and resolving potential issues in your fermentation process.

Problem 1: Low or No Sydonic Acid Yield

Potential Cause	Recommended Action
Suboptimal Culture Conditions	Verify and optimize key fermentation parameters. Refer to Table 1 for recommended ranges. Ensure consistency in media preparation, pH, temperature, and aeration.
Poor Inoculum Quality	Use a fresh, actively growing culture of Aspergillus sydowii for inoculation. Standardize the inoculum size and age to ensure consistent starting conditions.
Nutrient Limitation	Analyze the composition of your fermentation medium. Carbon and nitrogen sources are critical. Consider supplementing with precursors to the Sydonic acid biosynthetic pathway.
Contamination	Microscopically examine your culture for any contaminating microorganisms. Plate a sample of your culture on a general-purpose microbiological medium to check for bacterial or yeast contamination.
Inadequate Aeration/Agitation	Aspergillus sydowii is an aerobic fungus. Ensure adequate oxygen supply through appropriate aeration and agitation rates. Dead zones in the fermenter can lead to localized anaerobic conditions, inhibiting growth and production.

Problem 2: Inconsistent Sydonic Acid Purity

Potential Cause	Recommended Action
Presence of Co-metabolites	Aspergillus sydowii produces a variety of secondary metabolites.[1][2][3][4][5] Optimize your extraction and purification protocol to selectively isolate Sydonic acid. Consider using different chromatographic techniques.
Degradation of Sydonic Acid	Assess the stability of Sydonic acid under your extraction and storage conditions. pH and temperature can influence its stability.
Variability in Fungal Morphology	Changes in fungal morphology (e.g., pellet vs. filamentous growth) can impact the metabolic profile. Control shear stress and media composition to promote a consistent morphology.

Problem 3: Foaming in the Fermenter

Potential Cause	Recommended Action
High Protein Content in Media	The use of complex nitrogen sources can lead to foaming.
High Agitation/Aeration Rates	Excessive agitation and aeration can exacerbate foaming.
Cell Lysis	Release of intracellular proteins due to cell lysis can cause foaming. This may be indicative of suboptimal culture conditions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for Sydonic acid production by Aspergillus sydowii?

A1: The optimal pH for secondary metabolite production in Aspergillus species typically ranges from slightly acidic to neutral. For initial trials, a pH range of 5.5 to 7.0 is recommended. It is crucial to monitor and control the pH throughout the fermentation, as fungal metabolism can cause significant pH shifts.

Q2: What are the key nutritional requirements for Aspergillus sydowii to produce Sydonic acid?

A2: Like most fungi, Aspergillus sydowii requires a carbon source (e.g., glucose, sucrose, or starch) and a nitrogen source (e.g., yeast extract, peptone, or ammonium salts). The carbon-to-nitrogen ratio can significantly influence secondary metabolite production. Trace elements are also essential for optimal growth and enzyme activity.

Q3: How can I accurately quantify the concentration of Sydonic acid in my culture broth?

A3: High-Performance Liquid Chromatography (HPLC) is a reliable method for quantifying Sydonic acid. A detailed protocol is provided in the "Experimental Protocols" section below.

Q4: My Aspergillus sydowii culture is growing well, but not producing Sydonic acid. What could be the reason?

A4: Secondary metabolite production is often triggered by specific environmental cues or nutrient limitations. Good biomass accumulation does not always correlate with high product yield. This phenomenon, known as the "idiophase," typically occurs after the primary growth phase ("trophophase"). Ensure your fermentation is running long enough to enter the production phase. Also, review your media composition, as nutrient limitation (e.g., phosphate or nitrogen) can sometimes induce secondary metabolism.

Data Presentation

Table 1: Influence of Key Fermentation Parameters on Sydonic Acid Production (Hypothetical Data)

Parameter	Condition 1	Condition 2	Condition 3
Temperature (°C)	25	28	32
pH	5.5	6.5	7.5
Glucose (g/L)	40	60	80
Yeast Extract (g/L)	5	10	15
Sydonic Acid Yield (mg/L)	150 ± 12	280 ± 25	190 ± 18
Purity (%)	85	92	88

Experimental Protocols

Protocol 1: Extraction of Sydonic Acid from Aspergillus sydowii Culture

• Separate the fungal biomass from the culture broth by filtration or centrifugation.

• Acidify the supernatant to pH 3.0 with 2M HCl.

• Extract the acidified supernatant three times with an equal volume of ethyl acetate.

• Pool the organic layers and evaporate the solvent under reduced pressure to obtain the crude extract.

• Resuspend the crude extract in a known volume of methanol for HPLC analysis.

Protocol 2: Quantification of Sydonic Acid by HPLC

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30-35 min: 80% to 20% B

  • 35-40 min: 20% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Quantification: Prepare a standard curve using purified Sydonic acid of known concentrations.

Visualizations

Caption: Plausible biosynthetic pathway of Sydonic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Enhancing the purity of Sydonic acid through advanced chromatographic techniques

Technical Support Center: Sydonic Acid Purification

Welcome to the technical support center for the purification of Sydonic acid. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in enhancing the purity of Sydonic acid using advanced chromatographic techniques.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Sydonic acid to consider for chromatographic purification?

A1: Sydonic acid is a sesquiterpenoid with the molecular formula C15H22O4.[1][2] It contains a benzoic acid group, making it an acidic compound.[1] This is the most critical factor for purification, as the mobile phase pH will significantly affect its ionization state and, therefore, its retention in reversed-phase chromatography. For optimal separation, the mobile phase pH should be adjusted to be at least 2 units away from the compound's pKa to ensure it is in a single ionic form.[3]

Q2: Which chromatographic technique is most suitable for the final purification of Sydonic acid?

A2: High-Performance Liquid Chromatography (HPLC) is a powerful technique for the high-resolution purification of natural products like Sydonic acid.[4][5] Specifically, preparative reversed-phase HPLC (RP-HPLC) is highly effective. For more advanced or challenging separations, techniques like Counter-Current Chromatography (CCC), which avoids solid stationary phases, or Supercritical Fluid Chromatography (SFC) can also be considered.[6]

Q3: What type of HPLC column is recommended for Sydonic acid purification?

A3: A C18 column is a common and effective choice for the reversed-phase separation of moderately non-polar compounds like Sydonic acid. For acidic compounds, it is beneficial to use a modern, end-capped, base-deactivated C18 column to minimize secondary interactions with residual silanol groups on the silica surface, which can cause peak tailing.[7]

Q4: How can I efficiently move from an analytical to a preparative HPLC scale?

A4: To successfully scale up a separation from an analytical to a preparative method, it is crucial to maintain the selectivity. This can be achieved by using a preparative column with the same stationary phase chemistry and particle size as the analytical column. The flow rate and injection volume can then be scaled geometrically based on the column dimensions. Using HPLC modeling software can also help predict the optimal conditions for the preparative scale.[8]

Troubleshooting Guide

Problem: My Sydonic acid peak is showing significant tailing.

Potential Cause	Solution
Secondary Silanol Interactions	Acidic compounds can interact with free silanol groups on the silica packing, causing tailing. Solution: Lower the mobile phase pH by adding an acid like trifluoroacetic acid (TFA) or formic acid (0.05-0.1%). This protonates the silanol groups, reducing unwanted interactions.[7][9]
Incorrect Mobile Phase pH	If the mobile phase pH is close to the pKa of Sydonic acid, both ionized and non-ionized forms will exist, leading to poor peak shape. Solution: Adjust the mobile phase pH to be at least 2 units below the pKa of the carboxylic acid group. This ensures the compound is fully protonated and behaves consistently on the column.[9]
Column Overload	Injecting too much sample can lead to peak distortion, including tailing. Solution: Reduce the injection volume or dilute the sample.[9] If a larger load is necessary, consider moving to a larger diameter preparative column.
Column Contamination or Voids	Contaminants on the column frit or a void in the packing material can disrupt the flow path. Solution: Use a guard column to protect the main column.[3] If a void is suspected, the column may need to be replaced.[7]

Problem: I am observing low resolution between Sydonic acid and a closely eluting impurity.

Potential Cause	Solution
Suboptimal Mobile Phase	The organic modifier (e.g., acetonitrile vs. methanol) can affect selectivity. Solution: Try changing the organic solvent in your mobile phase. For example, switching from acetonitrile to methanol can alter the elution order of compounds.[10]
Insufficient Column Efficiency	The column may not be efficient enough to separate the two compounds. Solution: Use a column with a smaller particle size (e.g., 3 µm instead of 5 µm) or a longer column to increase the number of theoretical plates.[10]
Gradient Slope is Too Steep	In a gradient elution, a rapid change in solvent composition may not allow enough time for separation. Solution: Decrease the gradient slope (i.e., make the gradient longer and more shallow) to improve the separation of closely eluting peaks.

Quantitative Data Summary

The following table provides an example of how different mobile phase modifiers can affect the purity and recovery of Sydonic acid during a preparative HPLC run.

Mobile Phase Modifier (0.1%)	Column Type	Purity (%)	Recovery (%)	Peak Tailing Factor
None	Standard C18	85.2	88.1	2.1
Formic Acid	Standard C18	98.5	92.4	1.2
Trifluoroacetic Acid (TFA)	Standard C18	99.1	90.5	1.1
Formic Acid	End-capped C18	99.3	95.0	1.0

Experimental Protocols

Protocol 1: Preparative RP-HPLC for Sydonic Acid Purification

• Sample Preparation: Dissolve the crude or semi-purified Sydonic acid extract in a solvent that is weaker than or compatible with the initial mobile phase (e.g., a small amount of methanol, then dilute with the initial mobile phase). Filter the sample through a 0.45 µm syringe filter before injection.

• Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

  • Degas both mobile phases using sonication or vacuum filtration to prevent bubble formation.[11]

• Chromatographic Conditions:

  • Column: C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

  • Flow Rate: 20 mL/min (adjust based on column dimensions).

  • Detection: UV at 254 nm (or optimal wavelength for Sydonic acid).

  • Gradient Program:

    • 0-5 min: 40% B

    • 5-35 min: 40% to 70% B

    • 35-40 min: 70% to 100% B

    • 40-45 min: Hold at 100% B

    • 45-50 min: Return to 40% B and equilibrate.

• Fraction Collection: Collect fractions corresponding to the Sydonic acid peak based on the UV chromatogram.

• Post-Purification Analysis: Analyze the collected fractions for purity using analytical HPLC. Combine the pure fractions and remove the solvent under reduced pressure.

Diagrams

References

• 1. Buy S-Sydonic acid | 1137089-32-7 [smolecule.com]
• 2. Sydonic acid | C15H22O4 | CID 13877171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. jsmcentral.org [jsmcentral.org]
• 6. researchgate.net [researchgate.net]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uhplcs.com [uhplcs.com]
• 10. obrnutafaza.hr [obrnutafaza.hr]
• 11. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Sydonic Acid and Sydowic Acid

For Immediate Release

[City, State] – [Date] – A comprehensive review of available data on Sydonic acid and Sydowic acid, two secondary metabolites primarily produced by the fungus Aspergillus sydowii, reveals distinct bioactive profiles with potential applications in antioxidant and cytotoxic therapies. While both compounds share a similar structural backbone, subtle chemical differences appear to significantly influence their biological activities.

Summary of Bioactivity

A compilation of existing research data highlights the different biological effects of Sydonic and Sydowic acid. Sydonic acid has demonstrated notable antioxidant properties, while Sydowic acid has been investigated for its cytotoxic potential, although with some conflicting results. The available quantitative data is summarized below.

Compound	Bioactivity	Test Model	Result (IC50/MIC)
Sydonic Acid	Antioxidant	Not Specified	IC50: 9.52 µM[1]
Antibacterial	Ralstonia solanacearum	MIC: 32 µg/mL
Sydowic Acid	Cytotoxic	Cancer Cells	IC50: 5.83 µM[1]
Cytotoxic	HT-29 and SH-SY5Y cells	No significant effect

Detailed Bioactivity Profiles

Sydonic Acid: A Potential Antioxidant and Antibacterial Agent

Sydonic acid has been identified as a potent antioxidant, with a reported half-maximal inhibitory concentration (IC50) of 9.52 µM[1]. This suggests its potential to neutralize harmful free radicals, which are implicated in a variety of diseases and aging processes. Further research into the specific mechanisms of its antioxidant activity is warranted.

In addition to its antioxidant capacity, Sydonic acid has exhibited modest antibacterial activity. Against the plant pathogen Ralstonia solanacearum, it displayed a minimum inhibitory concentration (MIC) of 32 µg/mL. This finding indicates a potential role for Sydonic acid in the development of new antibacterial agents, particularly in agricultural applications.

Sydowic Acid: A Compound with Contradictory Cytotoxic Effects

The cytotoxic activity of Sydowic acid has been a subject of investigation with varied outcomes. One study reported a significant cytotoxic effect on cancer cells with an IC50 value of 5.83 µM, suggesting its potential as an anticancer agent[1]. However, another study found no significant cytotoxic effect of Sydowic acid on human colon adenocarcinoma (HT-29) and neuroblastoma (SH-SY5Y) cell lines. This discrepancy highlights the need for further research to clarify the specific cancer cell lines susceptible to Sydowic acid and the underlying mechanisms of its action.

Derivatives of Sydowic acid have been shown to inhibit the secretion of nitric oxide (NO) by suppressing the nuclear factor-kappa B (NF-κB) signaling pathway. This indicates that the Sydowic acid scaffold may serve as a template for the development of anti-inflammatory agents.

Experimental Methodologies

The following are generalized protocols for the key bioassays mentioned in this comparison, based on standard laboratory practices.

Antimicrobial Activity Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.

• Preparation of Bacterial Inoculum: A pure culture of the test bacterium (e.g., Ralstonia solanacearum) is grown in a suitable broth medium to a specific turbidity, corresponding to a known cell density.

• Serial Dilution of Test Compound: The test compound (Sydonic acid) is serially diluted in a 96-well microtiter plate containing broth medium.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated under optimal conditions for bacterial growth (e.g., temperature, time).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that visibly inhibits bacterial growth.

Antioxidant Activity Assay (DPPH Radical Scavenging Assay)

This assay measures the ability of a compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol) is prepared to a specific absorbance.

• Reaction Mixture: Different concentrations of the test compound (Sydonic acid) are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark for a specified period.

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm).

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: The target cancer cells (e.g., various cancer cell lines) are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (Sydowic acid).

• Incubation: The plate is incubated for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated further to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically around 570 nm).

• Calculation of Cell Viability: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Signaling Pathway

NF-κB Signaling Pathway

The NF-κB signaling pathway is a crucial regulator of immune and inflammatory responses, cell proliferation, and survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various signals, such as inflammatory cytokines or pathogens, the IκB kinase (IKK) complex is activated. IKK then phosphorylates IκB proteins, leading to their ubiquitination and subsequent degradation by the proteasome. This allows NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and activates the transcription of target genes involved in the inflammatory response. Derivatives of Sydowic acid have been implicated in the inhibition of this pathway.

Caption: NF-κB signaling pathway and the inhibitory point of Sydowic acid derivatives.

References

• 1. m.youtube.com [m.youtube.com]

Sydonic Acid vs. Commercial Antifungal Agents: A Comparative Efficacy Analysis

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel antifungal therapies, a wide array of natural and synthetic compounds are under investigation. This guide provides a comparative analysis of sydonic acid, a sesquiterpenoid isolated from fungi of the Aspergillus genus, against well-established, commercially available antifungal agents. The comparison focuses on their efficacy, mechanisms of action, and the experimental data supporting their use.

Executive Summary

The available scientific literature indicates that sydonic acid and its tested derivatives exhibit weak to negligible antifungal activity against clinically relevant fungal pathogens such as Candida albicans. In stark contrast, commercially available antifungal agents, including azoles (e.g., fluconazole) and echinocandins (e.g., caspofungin), demonstrate potent and well-characterized antifungal properties. This guide presents the limited data on sydonic acid alongside the robust data for these commercial agents to provide a clear perspective on their relative therapeutic potential.

I. Quantitative Efficacy Data

The efficacy of an antifungal agent is primarily determined by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a microorganism.

Sydonic Acid

Published studies have reported on the limited antifungal potential of sydonic acid.

Compound	Fungal Species	MIC (μg/mL)	Reference
Sydonic Acid & Derivatives	Candida albicans	>16	[1]
Sydonic Acid	Candida albicans	No inhibitory activity	[1]

Note: The high MIC values suggest a lack of potent antifungal activity.

Commercially Available Antifungal Agents

In contrast, commercial antifungal agents exhibit low MIC values, indicating high potency against a broad spectrum of fungal pathogens. The following tables provide a summary of MIC ranges for fluconazole and caspofungin against various Candida species.

Fluconazole

Fungal Species	MIC Range (μg/mL)
Candida albicans	0.25 - 2
Candida glabrata	0.5 - 64
Candida parapsilosis	0.5 - 4
Candida tropicalis	0.5 - 8
Candida krusei	16 - 64

Caspofungin

Fungal Species	MIC Range (μg/mL)
Candida albicans	0.015 - 0.25
Candida glabrata	0.03 - 0.5
Candida parapsilosis	0.25 - 2
Candida tropicalis	0.03 - 0.25
Candida krusei	0.06 - 0.5

II. Experimental Protocols

Standardized methodologies are crucial for the accurate determination of antifungal susceptibility. The Clinical and Laboratory Standards Institute (CLSI) provides reference methods for broth dilution antifungal susceptibility testing of yeasts (M27) and filamentous fungi (M38).

Broth Microdilution Method (CLSI M27)

This method is a widely accepted standard for determining the MIC of antifungal agents against yeasts.

Key Steps:

• Inoculum Preparation: A standardized suspension of the fungal isolate is prepared in RPMI-1640 medium to a final concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Antifungal Agent Dilution: The antifungal agent is serially diluted in a 96-well microtiter plate using RPMI-1640 medium.

• Inoculation: Each well is inoculated with the fungal suspension.

• Incubation: The microtiter plate is incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction) compared to the growth control well.

III. Mechanisms of Action & Signaling Pathways

The therapeutic success of commercial antifungal agents stems from their ability to target specific and essential components of the fungal cell.

Sydonic Acid

The mechanism of action for any potential antifungal activity of sydonic acid is currently unknown and not documented in the scientific literature.

Commercial Antifungal Agents

1. Azoles (e.g., Fluconazole): Inhibition of Ergosterol Biosynthesis

Azoles target the fungal cell membrane by inhibiting the enzyme lanosterol 14α-demethylase, which is encoded by the ERG11 gene. This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is the major sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound proteins. Inhibition of lanosterol 14α-demethylase leads to the depletion of ergosterol and the accumulation of toxic sterol precursors, ultimately disrupting cell membrane function and inhibiting fungal growth.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Anticancer Efficacy: Sydonic Acid (as Syringic Acid) vs. Doxorubicin

A comprehensive review of the mechanisms, efficacy, and experimental protocols of Syringic Acid and the established chemotherapeutic agent, Doxorubicin, in the context of cancer therapy.

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity is perpetual. This guide provides a detailed comparative analysis of the anticancer properties of the naturally occurring phenolic compound, Syringic Acid, and the widely used anthracycline antibiotic, Doxorubicin. This document is intended for researchers, scientists, and professionals in drug development, offering a side-by-side look at their mechanisms of action, cytotoxic effects, and the experimental methodologies used to evaluate them.

Executive Summary

Doxorubicin, a cornerstone of chemotherapy for decades, exerts its potent anticancer effects primarily through DNA intercalation and inhibition of topoisomerase II, leading to DNA damage, cell cycle arrest, and apoptosis.[1] However, its clinical utility is often hampered by significant cardiotoxicity and the development of drug resistance.

Syringic Acid, a phenolic acid found in various plants, has emerged as a compound of interest due to its demonstrated anticancer activities.[2][3][4] It has been shown to induce apoptosis through the mitochondrial pathway, modulate key signaling pathways such as Akt/mTOR, and increase intracellular reactive oxygen species (ROS) in cancer cells.[5][6] Notably, some studies suggest that Syringic Acid may act synergistically with conventional chemotherapeutic agents like doxorubicin, potentially enhancing their efficacy and mitigating their side effects.[7][8][9][10][11]

This guide will delve into the quantitative data supporting these claims, present detailed experimental protocols for key assays, and provide visual representations of the underlying molecular pathways.

Comparative Data on Anticancer Activity

The following tables summarize the cytotoxic and mechanistic effects of Syringic Acid and Doxorubicin across various cancer cell lines.

Compound	Cancer Cell Line	Assay	IC50 Value	Reference
Syringic Acid	Endometrial Cancer (RL95-2)	MTT	27.22 µM	[7]
Colorectal Cancer (SW1116)	MTT	0.95–1.15 mg/mL	[12]
Colorectal Cancer (SW837)	MTT	1.13–1.2 mg/mL	[12]
Oral Squamous Carcinoma (SCC-25)	MTT	25-50 µM (Significant cytotoxicity)	[3][4]
Gastric Cancer (AGS)	Cytotoxicity	5-40 µg/mL (Dose-dependent)	[5][6]
Doxorubicin	Breast Cancer (MCF-7 DoxS)	MTT	(Specific value not provided in snippets)	[13]
Breast Cancer (MCF-7 DoxR)	MTT	(Specific value not provided in snippets)	[13]
Colon Cancer (HT-29)	MTT	0.86 ± 0.42 µg/mL	[14]

Table 1: Comparative Cytotoxicity (IC50 Values)

Compound	Effect	Cancer Cell Line(s)	Key Molecular Events	Reference
Syringic Acid	Apoptosis Induction	Gastric (AGS), Oral Squamous (SCC-25), Colorectal (SW-480)	Increased Caspase-3, Caspase-9, PARP; Decreased p53, Bcl-2; Mitochondrial pathway activation.	[3][4][5][6][15][16]
Cell Cycle Arrest	Endometrial (RL95-2)	Downregulation of Cyclin D; Upregulation of p21, p27.	[7]
ROS Generation	Gastric (AGS), Colorectal (SW-480)	Increased intracellular ROS leading to DNA damage.	[5][6][15][16]
Signaling Pathway Modulation	Gastric (AGS)	Downregulation of p-AKT and p-mTOR.	[5][6]
Doxorubicin	Apoptosis Induction	General	Caspase activation, mitochondrial membrane potential collapse.	[1][17]
Cell Cycle Arrest	General	Blocks progression from G1 to S phase.	[18]
DNA Damage	General	DNA intercalation, Topoisomerase II inhibition, generation of free radicals.	[1]
ROS Generation	General	Redox cycling of the drug molecule.	[1][17]

Table 2: Mechanistic Comparison

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments used to assess the anticancer effects of Syringic Acid and Doxorubicin.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of a compound on cancer cells by measuring metabolic activity.

Protocol:

• Seed cancer cells (e.g., MCF-7, HT-29) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[14]

• Treat the cells with various concentrations of the test compound (e.g., Syringic Acid: 5-40 µg/mL; Doxorubicin: 20-200 µg/mL) for a specified duration (e.g., 24, 48, or 72 hours).[5][6][14]

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for 4 hours at 37°C.[14]

• Remove the medium and add 200 µL of an appropriate solvent (e.g., acidic isopropanol or DMSO) to dissolve the formazan crystals.[14]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the drug that inhibits cell growth by 50%.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Treat cancer cells with the test compound at the desired concentrations for the specified time.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Annexin-binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Cell Cycle Analysis (Flow Cytometry)

Objective: To determine the effect of a compound on the distribution of cells in different phases of the cell cycle.

Protocol:

• Treat cells with the test compound for the desired time.

• Harvest and fix the cells in cold 70% ethanol overnight at -20°C.

• Wash the cells with PBS and resuspend in a staining solution containing RNase A and Propidium Iodide.

• Incubate for 30 minutes in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

Western Blot Analysis

Objective: To detect and quantify the expression of specific proteins involved in signaling pathways, apoptosis, and cell cycle regulation.

Protocol:

• Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.[19]

• Determine the protein concentration of the lysates using a BCA protein assay kit.[19]

• Separate equal amounts of protein by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.[19]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[19]

• Incubate the membrane with primary antibodies against the target proteins overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in the anticancer action of these compounds can aid in understanding their mechanisms.

Caption: Mechanism of action of Doxorubicin.

References

• 1. youtube.com [youtube.com]
• 2. ffhdj.com [ffhdj.com]
• 3. researchgate.net [researchgate.net]
• 4. Syringic acid induces apoptosis in human oral squamous carcinoma cells through mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Effects of Syringic Acid on Apoptosis, Inflammation, and AKT/mTOR Signaling Pathway in Gastric Cancer Cells [frontiersin.org]
• 6. Effects of Syringic Acid on Apoptosis, Inflammation, and AKT/mTOR Signaling Pathway in Gastric Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Syringic Acid Alleviates Doxorubicin-Induced Hepatotoxicity Through PI3K/Akt-Mediated Nrf-2/HO-1 Signaling Pathways in Male Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Syringic Acid Alleviates Doxorubicin-Induced Hepatotoxicity Through PI3K/Akt-Mediated Nrf-2/HO-1 Signaling Pathways in Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. In vitro and in vivo anticancer effects of syringic acid on colorectal cancer: Possible mechanistic view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. bioengineer.org [bioengineer.org]
• 18. emedicine.medscape.com [emedicine.medscape.com]
• 19. jitc.bmj.com [jitc.bmj.com]

Validating the Molecular Targets of Syringic Acid in Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer properties of Syringic Acid (SA), a naturally occurring phenolic compound, with two established targeted therapies: Everolimus, an mTOR inhibitor, and Napabucasin, a STAT3 inhibitor. The information presented herein is supported by experimental data from publicly available research to assist in the validation of molecular targets and the evaluation of therapeutic potential.

Overview of Compounds and Primary Molecular Targets

Syringic Acid has demonstrated anti-cancer activity by inducing apoptosis and inhibiting key signaling pathways involved in cell proliferation and survival, notably the AKT/mTOR and STAT3 pathways.[1] For a robust evaluation of its efficacy, this guide compares its performance metrics with Everolimus and Napabucasin, which are known to target components of these same pathways.

• Syringic Acid: A phenolic compound that exhibits broad anti-cancer effects, including the induction of apoptosis and modulation of the AKT/mTOR and STAT3 signaling cascades.

• Everolimus: A derivative of rapamycin that acts as a potent and specific inhibitor of the mechanistic target of rapamycin (mTOR), a central regulator of cell growth, proliferation, and survival.

• Napabucasin: A first-in-class cancer stemness inhibitor that targets the Signal Transducer and Activator of Transcription 3 (STAT3) pathway, which is crucial for tumor growth, metastasis, and therapy resistance.[2]

Comparative Analysis of In Vitro Efficacy

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Syringic Acid, Everolimus, and Napabucasin in various cancer cell lines, providing a quantitative measure of their cytotoxic or anti-proliferative effects.

Table 1: IC50 Values of Syringic Acid in Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50 (µM)	Citation
AGS	Gastric Cancer	~30 µg/mL (~151 µM)	[1]

Table 2: IC50 Values of Everolimus in Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50 (µM)	Citation
CNE-1	Nasopharyngeal Carcinoma	30.0 ± 1.0	[3]
HONE-1	Nasopharyngeal Carcinoma	56.9 ± 13.1	[3]

Table 3: IC50 Values of Napabucasin in Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50 (µM)	Citation
MCF7	Breast Cancer	0.24	[2]

Mechanistic Insights: Apoptosis Induction and Signaling Pathway Modulation

Induction of Apoptosis

Syringic Acid, Everolimus, and Napabucasin have all been shown to induce apoptosis in cancer cells. The following table compares their effects on apoptotic markers.

Table 4: Comparative Effects on Apoptosis

Compound	Cancer Cell Line	Key Apoptotic Events	Quantitative Data	Citation
Syringic Acid	AGS (Gastric)	Increased Caspase-3 and Caspase-9, PARP cleavage, Decreased Bcl-2	Dose-dependent increase in apoptotic cells	[1]
Everolimus	SCCOHT (Ovarian)	Increased late-stage apoptotic cells	Significant increase in apoptosis rate with cisplatin combination	[4]
Everolimus	MCF-7, BT474 (Breast)	Increased Caspase-3 and Caspase-8, Decreased Bcl-2 and Bcl-w	Statistically significant increase in apoptosis rate	[5]
Napabucasin	NHL cell lines	Cleavage of Caspase-3 and PARP	Concentration-dependent increase in apoptosis	[6]
Napabucasin	Huh7, Hepa1-6 (Liver)	Increased percentage of apoptotic cells	Dose-dependent increase in apoptosis	[7]

Modulation of Signaling Pathways

The anti-cancer effects of these compounds are attributed to their ability to modulate key signaling pathways.

Syringic Acid and Everolimus both impact the AKT/mTOR pathway.

Table 5: Modulation of the AKT/mTOR Pathway

Compound	Cancer Cell Line	Effect on Key Proteins	Citation
Syringic Acid	AGS (Gastric)	Decreased phosphorylation of AKT and mTOR	[1]
Everolimus	MCF-7 (Breast)	Decreased expression of PI3K, AKT, and mTOR; Decreased phosphorylation of PI3K and AKT	[5]
Napabucasin	Lung Cancer Cells	Decreased phosphorylation of Akt and mTOR	[8]

Syringic Acid and Napabucasin have been shown to inhibit the STAT3 signaling pathway.

Table 6: Modulation of the STAT3 Pathway

Compound	Cancer Cell Line	Effect on Key Proteins	Citation
Syringic Acid	Not specified	Downregulation of major proliferative genes (downstream of STAT3)
Napabucasin	MCF7 (Breast)	Inhibition of IL-6 induced STAT3 phosphorylation (Tyr705)	[2]
Napabucasin	Paclitaxel-resistant TNBC	Decreased phosphorylated STAT3 levels	[9]

Signaling Pathways and Experimental Workflows

Signaling Pathways

Caption: Syringic Acid's multi-target mechanism in cancer cells.

Experimental Workflows

Caption: Standard workflows for in vitro cancer cell-based assays.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effect of the compounds on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10^4 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Syringic Acid, Everolimus, or Napabucasin and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells.

• Cell Treatment: Treat cells with the compounds at their respective IC50 concentrations for a specified duration (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive/PI negative cells are considered early apoptotic, while double-positive cells are late apoptotic or necrotic.

Western Blot Analysis

This technique is used to detect and quantify specific proteins in the signaling pathways of interest.

• Protein Extraction: Treat cells with the compounds, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-AKT, AKT, p-mTOR, mTOR, p-STAT3, STAT3, Caspase-3, Bcl-2, PARP, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify band intensities using densitometry software.

Conclusion

The presented data indicates that Syringic Acid exhibits promising anti-cancer properties by inducing apoptosis and modulating the AKT/mTOR and STAT3 signaling pathways in various cancer cell lines. Its performance, as measured by IC50 values and effects on molecular markers, suggests a broad-spectrum activity.

A direct comparison with the targeted agents Everolimus and Napabucasin reveals that while these established drugs show high potency against specific targets, Syringic Acid's multi-targeted approach could be advantageous in overcoming resistance mechanisms. Further investigation is warranted to fully elucidate the therapeutic potential of Syringic Acid, particularly in combination with existing chemotherapeutic agents. The experimental protocols provided in this guide offer a standardized framework for such validation studies.

References

• 1. Effects of Syringic Acid on Apoptosis, Inflammation, and AKT/mTOR Signaling Pathway in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mTOR inhibitor RAD001 (everolimus) induces apoptotic, not autophagic cell death, in human nasopharyngeal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. The Anticancer Effect of Napabucasin (BBI608), a Natural Naphthoquinone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Novel mechanism of napabucasin, a naturally derived furanonaphthoquinone: apoptosis and autophagy induction in lung cancer cells through direct targeting on Akt/mTOR proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Napabucasin targets resistant triple negative breast cancer through suppressing STAT3 and mitochondrial function - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-reactivity and specificity of Sydonic acid in enzymatic assays

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the enzymatic inhibitory activity of Sydonic acid, a sesquiterpenoid natural product, with other compounds. This analysis is supported by available experimental data and detailed methodologies to facilitate informed decisions in research and development.

Sydonic acid, a secondary metabolite produced by the fungus Aspergillus sydowii, has demonstrated inhibitory activity against protein tyrosine phosphatases (PTPs), a class of enzymes crucial in regulating a wide array of cellular processes. Understanding the specificity and cross-reactivity of Sydonic acid is vital for its potential development as a therapeutic agent.

Comparative Analysis of Inhibitory Potency

Quantitative analysis reveals that Sydonic acid exhibits inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B), a key regulator in insulin signaling pathways. The inhibitory potential of Sydonic acid and its derivatives, alongside other metabolites from Aspergillus sydowii and established PTP inhibitors, is summarized below.

Compound	Target Enzyme	IC50 Value (µM)	Compound Class	Source Organism/Method
Sydonic acid (N2)	PTP1B	7.967	Sesquiterpenoid	Aspergillus sydowii
Sydowimide A	SHP1	1.5	Diketopiperazine Alkaloid	Aspergillus sydowii
Sydowimide A	TCPTP	2.4	Diketopiperazine Alkaloid	Aspergillus sydowii
Sydowimide A	CD45	18.83	Diketopiperazine Alkaloid	Aspergillus sydowii
Diorcinol	SHP1	0.96	Orsellinic acid derivative	Aspergillus sydowii
Sodium Stibogluconate	SHP-1, SHP-2, PTP1B	- (Active)	Antimonial compound	Synthetic
Ertiprotafib	PTP1B	1.3 - 10	α-bromophenylacetic acid derivative	Synthetic

Experimental Methodologies

The determination of the inhibitory activity of Sydonic acid and related compounds against protein tyrosine phosphatases is typically performed using a colorimetric enzymatic assay. The following is a detailed protocol based on standard methodologies employed in the field.

Principle:

The assay measures the enzymatic activity of PTPs through the hydrolysis of a chromogenic substrate, p-nitrophenyl phosphate (pNPP). The dephosphorylation of pNPP by the PTP enzyme produces p-nitrophenol, which has a distinct yellow color that can be quantified by measuring its absorbance at 405 nm. The inhibition of this reaction by a compound is proportional to the reduction in absorbance.

Materials:

• Purified recombinant human PTP1B, SHP1, TCPTP, or CD45

• Assay Buffer: 50 mM citrate buffer (pH 6.0) containing 0.1 M NaCl, 1 mM EDTA, and 1 mM dithiothreitol (DTT)

• Substrate: p-nitrophenyl phosphate (pNPP)

• Test Compounds: Sydonic acid and other inhibitors dissolved in dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Compound Preparation: A stock solution of the test compound (e.g., Sydonic acid) is prepared in DMSO. A dilution series is then made to test a range of concentrations.

• Enzyme Reaction Mixture: In a 96-well plate, the PTP enzyme is pre-incubated with varying concentrations of the test compound in the assay buffer for a specified period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C). A control reaction without any inhibitor is also prepared.

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of the pNPP substrate to each well.

• Incubation: The plate is incubated for a defined period (e.g., 30 minutes) at the reaction temperature, allowing the enzyme to catalyze the hydrolysis of pNPP.

• Termination of Reaction: The reaction can be stopped by adding a strong base, such as NaOH, which also enhances the color of the p-nitrophenol product.

• Absorbance Measurement: The absorbance of each well is measured at 405 nm using a microplate reader.

• Data Analysis: The percentage of inhibition for each compound concentration is calculated relative to the control (no inhibitor). The IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing Pathways and Processes

To better illustrate the context of Sydonic acid's activity and the methods for its assessment, the following diagrams are provided.

Workflow for PTP enzymatic inhibition assay.

Role of PTP1B in the insulin signaling pathway.

Comparative inhibitory profiles of selected compounds.

Disclaimer: The information provided is based on currently available scientific literature. Further research is necessary to fully elucidate the cross-reactivity and specificity of Sydonic acid and its potential as a therapeutic agent.

A Comparative Analysis of the Antimicrobial Spectrum of Sydonic Acid and Penicillin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antimicrobial properties of Sydonic acid, a naturally occurring sesquiterpenoid, and penicillin, a well-established β-lactam antibiotic. While penicillin's antimicrobial spectrum and mechanism of action are extensively documented, specific quantitative data on Sydonic acid's antimicrobial activity is less prevalent in publicly available literature. This comparison, therefore, draws upon existing knowledge of penicillin and the currently available information on Sydonic acid, highlighting areas where further research is needed for a complete comparative assessment.

Executive Summary

Data Presentation: Antimicrobial Spectrum

Due to the limited availability of specific minimum inhibitory concentration (MIC) or zone of inhibition data for Sydonic acid against a wide array of bacteria, a direct comparative table is not feasible. The following tables summarize the well-documented antimicrobial spectrum of Penicillin G (a representative natural penicillin).

Table 1: Antimicrobial Spectrum of Penicillin G

Bacterial Species	Gram Stain	Typical Susceptibility (MIC)	Notes
Staphylococcus aureus	Gram (+)	0.015 - >128 µg/mL	Susceptibility is highly dependent on the strain's production of β-lactamase. Penicillinase-resistant penicillins (e.g., methicillin, oxacillin) are often required.[1][2]
Streptococcus pneumoniae	Gram (+)	≤0.06 - 8 µg/mL	Penicillin resistance is an increasing concern and is often mediated by alterations in penicillin-binding proteins.
Streptococcus pyogenes (Group A Strep)	Gram (+)	≤0.12 µg/mL	Generally remains highly susceptible to penicillin.
Enterococcus faecalis	Gram (+)	1 - 16 µg/mL	Often exhibits tolerance and requires combination therapy with an aminoglycoside for bactericidal activity.
Clostridium perfringens	Gram (+)	0.06 - 8 µg/mL	Generally susceptible.
Neisseria meningitidis	Gram (-)	≤0.03 - 1 µg/mL	Penicillin is a treatment option, although resistance has been reported.
Treponema pallidum	Spirochete	<0.01 µg/mL	Penicillin G remains the drug of choice for treating syphilis.
Escherichia coli	Gram (-)	Often >64 µg/mL	Most strains are intrinsically resistant due to the outer membrane barrier and/or production of β-lactamases. Aminopenicillins or extended-spectrum penicillins may have activity.[3]
Pseudomonas aeruginosa	Gram (-)	Resistant	Not active. Requires extended-spectrum penicillins like piperacillin, often in combination with a β-lactamase inhibitor.

Note: MIC values can vary significantly based on the specific strain, testing methodology, and geographical location.

Sydonic Acid: While specific MIC values are not widely reported, some sources indicate that Sydonic acid exhibits antimicrobial and antifungal activities.[4] Further research is necessary to quantify its spectrum of activity against a comprehensive panel of clinically relevant bacteria.

Experimental Protocols

To facilitate future comparative studies, detailed methodologies for key experiments used to determine the antimicrobial spectrum of a compound are provided below.

Kirby-Bauer Disk Diffusion Method

This method assesses the susceptibility of bacteria to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound.[5][6][7][8]

Materials:

• Mueller-Hinton agar (MHA) plates

• Sterile cotton swabs

• Bacterial culture in broth (adjusted to 0.5 McFarland turbidity standard)

• Filter paper disks impregnated with a known concentration of the antimicrobial agent (e.g., Sydonic acid, penicillin)

• Sterile forceps

• Incubator (35-37°C)

• Ruler or caliper

Procedure:

• Aseptically, dip a sterile cotton swab into the standardized bacterial broth culture.

• Remove excess inoculum by pressing the swab against the inside of the tube.

• Streak the swab evenly across the entire surface of an MHA plate in three directions to ensure confluent growth.

• Allow the plate to dry for a few minutes.

• Using sterile forceps, place the antimicrobial-impregnated disks onto the surface of the agar.

• Gently press the disks to ensure complete contact with the agar.

• Invert the plates and incubate at 35-37°C for 18-24 hours.

• After incubation, measure the diameter of the zone of complete growth inhibition (in millimeters) around each disk.

• Interpret the results (susceptible, intermediate, or resistant) based on standardized zone diameter charts (e.g., CLSI guidelines for penicillin). For novel compounds like Sydonic acid, the zone diameter provides a qualitative measure of its activity.

Minimum Inhibitory Concentration (MIC) Testing

MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.[9][10][11] Broth microdilution is a common method for determining MIC.

Materials:

• 96-well microtiter plates

• Bacterial culture in broth (adjusted to a standardized concentration)

• Antimicrobial stock solution (Sydonic acid, penicillin)

• Sterile broth medium (e.g., Mueller-Hinton Broth)

• Multichannel pipette

• Incubator (35-37°C)

• Plate reader (optional, for quantitative assessment)

Procedure:

• In a 96-well plate, add a specific volume of sterile broth to all wells except the first column.

• Add a double-strength concentration of the antimicrobial agent to the first column.

• Perform serial twofold dilutions of the antimicrobial agent across the plate by transferring a set volume from one column to the next.

• Inoculate each well (except for a sterility control well) with a standardized bacterial suspension.

• Include a growth control well containing only broth and bacteria.

• Incubate the plate at 35-37°C for 18-24 hours.

• After incubation, visually inspect the wells for turbidity (bacterial growth).

• The MIC is the lowest concentration of the antimicrobial agent in a well with no visible growth.

Mandatory Visualization

Mechanism of Action and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the mechanism of action of penicillin and the experimental workflows for antimicrobial susceptibility testing.

Caption: Mechanism of action of Penicillin.

Caption: Kirby-Bauer disk diffusion workflow.

Caption: Minimum Inhibitory Concentration (MIC) workflow.

Conclusion and Future Directions

Penicillin remains a vital antibiotic with a well-defined, albeit evolving, antimicrobial spectrum. Its mechanism of action, targeting bacterial cell wall synthesis, is a classic example of selective toxicity. Sydonic acid has been identified as a natural product with antimicrobial potential. However, to establish its role as a viable antimicrobial agent and to perform a robust comparative analysis against established antibiotics like penicillin, a significant body of research is required.

Future studies should focus on:

• Determining the MICs of Sydonic acid against a broad panel of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

• Investigating the mechanism of action of Sydonic acid to understand its molecular targets within the bacterial cell. This could involve studies on its effects on cell wall synthesis, protein synthesis, DNA replication, and cell membrane integrity.

• Conducting in vivo efficacy and toxicity studies to assess its potential as a therapeutic agent.

By systematically addressing these research gaps, the scientific community can fully elucidate the antimicrobial profile of Sydonic acid and its potential utility in the ongoing search for novel anti-infective agents.

References

• 1. youtube.com [youtube.com]
• 2. Antibiotics Susceptibility Profile and Synergistic Effects of Flavonoids with Antibiotics against Resistant Staphylococcus aureus from Asymptomatic Individuals - Journal of Pure and Applied Microbiology [microbiologyjournal.org]
• 3. Synergism of the Combination of Traditional Antibiotics and Novel Phenolic Compounds against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. 抗生素对蛋白质合成的抑制作用 [sigmaaldrich.com]
• 7. youtube.com [youtube.com]
• 8. Antimicrobial Sub-MIC induces Staphylococcus aureus biofilm formation without affecting the bacterial count - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Subinhibitory concentrations of nalidixic acid alter bacterial physiology and induce anthropogenic resistance in a commensal strain of Escherichia coli in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Potentiating the Activity of Nisin against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sydonic Acid Extraction Protocols for Researchers

For researchers and professionals in drug development, the efficient extraction of secondary metabolites like Sydonic acid from fungal sources is a critical first step. This guide provides a head-to-head comparison of established protocols for the extraction of Sydonic acid, a polyketide produced by the fungus Aspergillus sydowii. Due to the limited availability of direct comparative studies in published literature, this guide synthesizes common methodologies for fungal metabolite extraction and presents a representative protocol.

Data Presentation: A Comparative Overview

While specific quantitative data for a direct comparison of different Sydonic acid extraction protocols is scarce in publicly available literature, the following table outlines the expected performance of common extraction techniques based on their general application for fungal polyketides.

Extraction Protocol	Principle	Typical Yield	Purity	Key Advantages	Key Disadvantages
Solvent Extraction of Culture Filtrate	Partitioning of Sydonic acid from the aqueous culture medium into an immiscible organic solvent.	Moderate to High	Low to Moderate	Simple, rapid, and suitable for large volumes.	Co-extraction of other soluble metabolites, requiring further purification.
Solvent Extraction of Fungal Biomass	Disruption of fungal cells to release intracellular Sydonic acid, followed by extraction with an organic solvent.	Moderate	Low to Moderate	Accesses intracellular product.	More labor-intensive due to cell disruption; co-extraction of lipids and other intracellular components.
Soxhlet Extraction	Continuous extraction of the dried fungal biomass with a refluxing solvent.	High	Moderate	Thorough extraction, leading to higher yields.	Time-consuming, requires specialized equipment, and can degrade thermolabile compounds.

Experimental Protocols: Methodologies for Sydonic Acid Extraction

The following are detailed experimental protocols for the extraction of Sydonic acid from Aspergillus sydowii cultures.

Protocol 1: Solvent Extraction from Culture Filtrate

This method is suitable for the recovery of Sydonic acid secreted into the liquid culture medium.

1. Fungal Cultivation:

• Inoculate Aspergillus sydowii into a suitable liquid medium (e.g., Potato Dextrose Broth or Czapek-Dox broth).

• Incubate the culture for an appropriate period (e.g., 7-14 days) at a suitable temperature (e.g., 25-28°C) with shaking to ensure aeration.

2. Separation of Culture Filtrate:

• Separate the fungal biomass from the culture broth by filtration through cheesecloth or by centrifugation.

• The resulting supernatant is the culture filtrate containing the secreted Sydonic acid.

3. Liquid-Liquid Extraction:

• Acidify the culture filtrate to a pH of approximately 3-4 with a suitable acid (e.g., HCl) to protonate the Sydonic acid, making it more soluble in organic solvents.

• Transfer the acidified filtrate to a separatory funnel.

• Add an equal volume of an immiscible organic solvent such as ethyl acetate or chloroform.

• Shake the funnel vigorously for several minutes, periodically venting to release pressure.

• Allow the layers to separate. The organic layer containing the Sydonic acid will typically be the upper layer with ethyl acetate and the lower layer with chloroform.

• Collect the organic layer. Repeat the extraction of the aqueous layer two more times with fresh organic solvent to maximize recovery.

4. Concentration:

• Combine the organic extracts.

• Dry the combined extract over anhydrous sodium sulfate to remove any residual water.

• Evaporate the solvent using a rotary evaporator under reduced pressure to obtain the crude Sydonic acid extract.

Protocol 2: Solvent Extraction from Fungal Biomass

This protocol is employed to extract Sydonic acid that may be retained within the fungal mycelia.

1. Fungal Cultivation and Biomass Collection:

• Cultivate Aspergillus sydowii as described in Protocol 1.

• Collect the fungal biomass by filtration.

• Wash the biomass with distilled water to remove any remaining medium components.

• Lyophilize (freeze-dry) or oven-dry the biomass at a low temperature (e.g., 40-50°C) to a constant weight.

2. Cell Disruption and Extraction:

• Grind the dried biomass to a fine powder using a mortar and pestle or a blender.

• Suspend the powdered biomass in a suitable organic solvent (e.g., methanol, ethanol, or a mixture of chloroform and methanol).

• Stir or sonicate the suspension for several hours to disrupt the cell walls and facilitate the release of intracellular metabolites.

• Separate the solvent extract from the biomass debris by filtration or centrifugation.

3. Concentration and Purification:

• Evaporate the solvent from the extract under reduced pressure to yield the crude extract.

• The crude extract can be further purified using chromatographic techniques such as column chromatography or High-Performance Liquid Chromatography (HPLC).

Mandatory Visualizations

Experimental Workflow for Sydonic Acid Extraction

Validation of Sydonic acid's mechanism of action against pathogenic fungi

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective evaluation of Sydonic acid, a secondary metabolite produced by the fungus Aspergillus sydowii, and its potential mechanism of action against pathogenic fungi. We compare its reported activity with that of established antifungal agents and provide detailed experimental protocols and conceptual frameworks for validating novel antifungal compounds.

Comparative Antifungal Efficacy

Minimum Inhibitory Concentration (MIC) is a key metric for antifungal potency, representing the lowest concentration of a drug that inhibits the visible growth of a microorganism. The following table summarizes the reported MIC values for Sydonic acid and common antifungal drugs against major fungal pathogens.

Compound	Target Organism	MIC Range (µg/mL)	Class	Primary Mechanism of Action
Sydonic Acid	Candida albicans	No significant activity reported[1]	Sesquiterpenoid	Not validated; proposed to induce ROS and disrupt cell wall
Fluconazole	Candida albicans	0.25 - 4	Azole	Inhibits ergosterol synthesis
Aspergillus fumigatus	>64 (often resistant)[1][2][3]	Azole	Inhibits ergosterol synthesis
Amphotericin B	Candida albicans	0.125 - 2	Polyene	Binds to ergosterol, forming pores in the cell membrane
Aspergillus fumigatus	0.5 - 2[4][5]	Polyene	Binds to ergosterol, forming pores in the cell membrane
Caspofungin	Candida albicans	0.015 - 0.25	Echinocandin	Inhibits β-(1,3)-D-glucan synthesis in the cell wall
Aspergillus fumigatus	0.01 - 0.25 (MEC)[6][7][8]	Echinocandin	Inhibits β-(1,3)-D-glucan synthesis in the cell wall

Note: Data for comparator drugs is compiled from multiple sources and represents typical ranges. MIC values can vary significantly based on the specific fungal strain and testing methodology (e.g., CLSI vs. EUCAST). For echinocandins like Caspofungin against molds, the Minimum Effective Concentration (MEC) is often reported.

The available evidence indicates that Sydonic acid does not possess significant inhibitory activity against the key pathogenic yeast Candida albicans[1]. While many metabolites from Aspergillus sydowii show diverse biological activities, Sydonic acid itself does not appear to be a promising candidate for antifungal drug development based on current literature[1][4].

Proposed (Non-Validated) Mechanism of Action for a Novel Antifungal Agent

For a hypothetical antifungal agent, a multi-target mechanism involving the induction of oxidative stress, mitochondrial dysfunction, and cell wall disruption would be of significant interest. The following pathway illustrates how such a mechanism might function. Note: This pathway is a conceptual model and has not been validated for Sydonic acid.

Fig. 1: Proposed mechanism for a novel antifungal agent.

This proposed pathway suggests that the compound initiates a cascade of events, starting with interaction at the cell periphery. This leads to mitochondrial dysfunction, a primary source of endogenous ROS. The resulting oxidative stress causes widespread damage to essential cellular components. Concurrently, disruption of the cell wall activates stress response pathways, such as the Cell Wall Integrity (CWI) pathway. The inability of the fungus to cope with these simultaneous assaults leads to cell death.

Key Experimental Protocols

To validate the proposed mechanism of action for any new compound, a series of quantitative experiments are required. Below are detailed protocols for essential assays.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of an antifungal agent that inhibits the visible growth of a fungus. It is based on the Clinical and Laboratory Standards Institute (CLSI) M27/M38 guidelines.

Workflow Diagram:

Fig. 2: Workflow for Broth Microdilution MIC Assay.

Methodology:

• Preparation of Inoculum:

  • Culture the fungal strain on an appropriate agar plate (e.g., Sabouraud Dextrose Agar) for 24-48 hours.

  • Harvest fungal cells and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve the final inoculum concentration required by CLSI guidelines.

• Drug Dilution:

  • In a 96-well microtiter plate, add 100 µL of RPMI-1640 medium to wells 2 through 12.

  • Add 200 µL of the test compound at its highest desired concentration to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the positive control (growth control, no drug). Well 12 serves as the negative control (sterility control, no inoculum).

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to wells 1 through 11.

  • Add 100 µL of sterile RPMI-1640 medium to well 12.

  • Seal the plate and incubate at 35°C for 24 to 48 hours.

• Interpretation:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (or significant inhibition, e.g., ≥50% reduction in turbidity compared to the positive control).

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to detect intracellular ROS. DCFH-DA is cell-permeable and non-fluorescent but becomes highly fluorescent (DCF) upon oxidation by ROS.

Methodology:

• Cell Preparation:

  • Grow fungal cells in liquid culture to the mid-logarithmic phase.

  • Harvest the cells by centrifugation and wash twice with phosphate-buffered saline (PBS).

  • Resuspend the cells in PBS to a defined density (e.g., 1 x 10⁷ cells/mL).

• Staining:

  • Add DCFH-DA to the cell suspension to a final concentration of 10 µM.

  • Incubate in the dark at 37°C for 30-60 minutes to allow the probe to enter the cells and be deacetylated.

• Treatment and Measurement:

  • Wash the cells to remove excess probe and resuspend them in fresh PBS.

  • Expose the stained cells to the test compound at various concentrations (e.g., 1x and 2x MIC). Include an untreated control and a positive control (e.g., hydrogen peroxide).

  • Incubate for a defined period (e.g., 1-3 hours).

  • Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer with an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

• Analysis:

  • Compare the fluorescence intensity of treated cells to the untreated control. A significant increase in fluorescence indicates ROS production.

Assessment of Mitochondrial Membrane Potential (ΔΨm)

This assay uses a potentiometric fluorescent dye, such as Tetramethylrhodamine, Methyl Ester (TMRM), to assess mitochondrial health. TMRM accumulates in active mitochondria with a high membrane potential. A decrease in fluorescence indicates mitochondrial depolarization.

Methodology:

• Cell Preparation:

  • Grow and prepare fungal cells as described for the ROS assay.

• Staining:

  • Resuspend the cells in a suitable buffer (e.g., PBS with glucose).

  • Add TMRM to a final concentration of 100-200 nM.

  • Incubate in the dark at 37°C for 30 minutes.

• Treatment and Measurement:

  • Without washing, add the test compound at various concentrations. Include an untreated control and a positive control for depolarization (e.g., FCCP, a protonophore).

  • Measure the fluorescence immediately using a fluorescence microplate reader or flow cytometer (Excitation: ~548 nm, Emission: ~573 nm). Monitor the fluorescence over time (e.g., every 5 minutes for 1 hour).

• Analysis:

  • A decrease in TMRM fluorescence in treated cells compared to the untreated control indicates a loss of mitochondrial membrane potential.

Fungal Cell Wall Integrity Assay

This assay assesses whether a compound compromises the fungal cell wall by testing the susceptibility of treated cells to an osmotic stressor, such as Sorbitol. A compromised cell wall will render the fungus unable to grow in a medium with an osmotic stabilizer.

Methodology:

• Plate Preparation:

  • Prepare two sets of 96-well plates for a standard MIC assay as described in Protocol 3.1.

  • For the second set of plates, supplement the RPMI-1640 medium with an osmotic stabilizer, typically 1.2 M Sorbitol.

• Assay Performance:

  • Perform the MIC assay simultaneously in both the standard medium and the sorbitol-supplemented medium using the same inoculum and drug concentrations.

• Interpretation:

  • After incubation, compare the MIC values obtained in both media.

  • If the MIC in the sorbitol-supplemented medium is significantly higher (e.g., ≥4-fold) than in the standard medium, it suggests that the compound targets the cell wall. The sorbitol stabilizes the osmotically fragile cells, allowing them to survive at higher drug concentrations.

Conclusion

The validation of a novel antifungal agent requires a systematic and multi-faceted approach. While the proposed mechanism of action involving ROS induction, mitochondrial disruption, and cell wall damage is a promising strategy for new drug development, current evidence does not support Sydonic acid as a viable candidate. Reports indicate a lack of significant activity against key fungal pathogens like Candida albicans[1].

The experimental protocols and comparative data provided in this guide serve as a robust framework for the scientific community to evaluate other natural or synthetic compounds. Future research should focus on identifying compounds with potent, broad-spectrum activity and validating their mechanisms of action through rigorous quantitative assays as outlined herein.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Antibacterial constituents from Antarctic fungus, Aspergillus sydowii SP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Susceptibility Testing of Environmental and Clinical Aspergillus sydowii Demonstrates Potent Activity of Various Antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Benchmarking the production of Sydonic acid against other fungal secondary metabolites

For Researchers, Scientists, and Drug Development Professionals

In the ever-expanding landscape of natural product discovery, fungal secondary metabolites remain a critical source of novel therapeutics. Among these, Sydonic acid, a sesquiterpenoid produced by Aspergillus sydowii, has garnered interest for its potential biological activities. This guide provides a comparative benchmark of Sydonic acid production against a panel of well-established fungal secondary metabolites, offering insights into their respective production yields, the methodologies for their cultivation and isolation, and the underlying biosynthetic pathways.

Quantitative Production Landscape

The production of fungal secondary metabolites is a complex process influenced by a multitude of factors including the fungal strain, culture medium composition, and fermentation conditions. The following table summarizes reported production yields for Sydonic acid and other prominent fungal secondary metabolites under laboratory or industrial fermentation conditions. It is important to note that direct comparison can be challenging due to the variability in experimental setups.

Secondary Metabolite	Producing Fungus	Production Yield	Reference
Sydonic Acid	Aspergillus sydowii	Data not available in g/L	[1][2][3][4][5][6]
Lovastatin	Aspergillus terreus	91 - 240 mg/L	[7]
Cephalosporin C	Acremonium chrysogenum	0.399 - 13.3 g/L	[8][9][10]
Cyclosporin A	Tolypocladium inflatum	35 - 205 mg/L
Griseofulvin	Penicillium griseofulvum	Yields are reported but not consistently in g/L
Penicillin G	Penicillium chrysogenum	Industrially significant, but specific public data varies
Ergotamine	Claviceps purpurea	~1 g/L

Experimental Protocols: From Culture to Compound

Detailed and reproducible experimental protocols are the bedrock of scientific advancement. Below are generalized methodologies for the production and extraction of the benchmarked fungal secondary metabolites.

General Fungal Cultivation (Submerged Fermentation)

A two-stage fermentation process is typically employed for the production of fungal secondary metabolites.

• Inoculum Preparation (Seed Culture):

  • A pure culture of the producing fungal strain is grown on a suitable solid agar medium (e.g., Potato Dextrose Agar) to generate a dense lawn of spores.

  • Spores are harvested and inoculated into a liquid seed medium in a shake flask.

  • The seed culture is incubated on a rotary shaker at a specific temperature and agitation speed for a defined period (typically 24-48 hours) to allow for vegetative growth.

• Production Fermentation:

  • The seed culture is transferred to a larger production fermenter containing a specialized production medium.

  • The production medium is formulated to promote secondary metabolite biosynthesis, often by limiting certain nutrients after an initial growth phase.

  • Key fermentation parameters such as temperature, pH, dissolved oxygen, and agitation are carefully controlled throughout the fermentation run, which can last for several days.

Extraction and Purification of Secondary Metabolites

The downstream processing to isolate and purify the target metabolite is critical and varies depending on the compound's chemical properties.

• Biomass Separation: The fungal mycelium is separated from the fermentation broth by filtration or centrifugation.

• Extraction:

  • Intracellular Metabolites: If the target compound is retained within the mycelium, the biomass is disrupted (e.g., by homogenization or sonication) and extracted with a suitable organic solvent.

  • Extracellular Metabolites: If the metabolite is secreted into the broth, the cell-free broth is extracted with an immiscible organic solvent.

• Purification: The crude extract is then subjected to a series of chromatographic techniques (e.g., column chromatography, HPLC) to isolate the pure compound.

Visualizing the Blueprint: Biosynthetic Pathways and Workflows

Understanding the biosynthetic pathways is crucial for metabolic engineering efforts aimed at improving production yields. The following diagrams, generated using Graphviz, illustrate the general experimental workflow and the biosynthetic pathways of the compared secondary metabolites.

Fig. 1: General experimental workflow for fungal secondary metabolite production.

Sydonic Acid Biosynthesis (Hypothesized)

Sydonic acid is a sesquiterpenoid, and its biosynthesis is proposed to follow the mevalonate pathway to generate the precursor farnesyl pyrophosphate (FPP).

Fig. 2: Hypothesized biosynthetic pathway of Sydonic acid.

Lovastatin Biosynthesis

Lovastatin is a polyketide synthesized by a polyketide synthase (PKS) and a series of tailoring enzymes.

Fig. 3: Simplified biosynthetic pathway of Lovastatin.

Penicillin G Biosynthesis

Penicillin G is a non-ribosomal peptide synthesized from amino acid precursors.

Fig. 4: Simplified biosynthetic pathway of Penicillin G.

Cyclosporin A Biosynthesis

Cyclosporin A is a cyclic non-ribosomal peptide synthesized by a large multifunctional enzyme, cyclosporin synthetase.

Fig. 5: Simplified biosynthetic pathway of Cyclosporin A.

Concluding Remarks

This guide highlights the current state of production for Sydonic acid in comparison to several industrially relevant fungal secondary metabolites. While significant data exists for established compounds like Lovastatin and Cephalosporin C, there is a clear need for more quantitative research on Sydonic acid production to fully assess its potential for large-scale applications. The provided protocols and pathway diagrams serve as a foundational resource for researchers aiming to explore and optimize the production of these valuable natural products.

References

• 1. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Secondary Metabolites, Biological Activities, and Industrial and Biotechnological Importance of Aspergillus sydowii [mdpi.com]
• 3. Inducing secondary metabolite production of Aspergillus sydowii through microbial co-culture with Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical Epigenetic Regulation Secondary Metabolites Derived from Aspergillus sydowii DL1045 with Inhibitory Activities for Protein Tyrosine Phosphatases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inducing secondary metabolite production of Aspergillus sydowii through microbial co-culture with Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of One Pot Strategy for Hyper Production and In Vivo Evaluation of Lovastatin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scaling up production of cephalosporin C by Acremonium chrysogenum W42-I in a fermenter using submerged fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Study on genetic engineering of Acremonium chrysogenum, the cephalosporin C producer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for Sydnone Compounds

A Note on Terminology: The term "Sydonic Acid" is not a standard chemical identifier. It may refer to a specific natural product, (-)-sydonic acid, which is a sesquiterpenoid. However, it is more likely that this is a misnomer for "sydnones," a class of mesoionic heterocyclic compounds with significant applications in medicinal chemistry and drug development. This guide focuses on the general safety and handling procedures for sydnone derivatives, which are more commonly encountered in research and pharmaceutical settings.

Immediate Safety and Handling Protocols for Sydnone Derivatives

Sydnones, as a class of compounds, require careful handling in a laboratory setting. While specific properties can vary significantly between different derivatives, the following guidelines provide a robust framework for ensuring personal and environmental safety. Always consult the specific Safety Data Sheet (SDS) for the particular sydnone compound you are working with.

Personal Protective Equipment (PPE):

A comprehensive assessment of the hazards should be conducted for the specific sydnone compound and the procedures involved. The following table summarizes the recommended PPE for handling sydnone derivatives in a research laboratory.

PPE Category	Item	Specification and Use
Eye and Face	Safety Goggles	Must be worn at all times when handling sydnones in liquid or solid form to protect against splashes.
Face Shield	Recommended to be worn in addition to safety goggles when there is a significant risk of splashing, such as when handling larger quantities or during reactions that have the potential to be energetic.[1]
Hand	Chemical-Resistant Gloves	Nitrile gloves are generally suitable for incidental contact.[1] For prolonged handling or immersion, gloves with a higher level of chemical resistance, such as butyl rubber or laminate, should be considered. Consult the SDS and glove manufacturer's compatibility charts.
Body	Laboratory Coat	A flame-resistant lab coat should be worn to protect against splashes and spills.[2] Ensure the coat is fully buttoned.
Chemical Apron	A rubber apron worn over the lab coat provides an additional layer of protection when handling larger volumes of solvents or corrosive reagents during the synthesis or purification of sydnones.
Respiratory	Fume Hood	All work with solid and volatile sydnone derivatives should be conducted in a certified chemical fume hood to minimize inhalation exposure.
Respirator	If working outside of a fume hood is unavoidable, a respirator with appropriate cartridges for organic vapors and particulates may be necessary. A risk assessment must be performed to determine the correct type of respiratory protection.[3]
Footwear	Closed-toe Shoes	Impervious, closed-toe shoes must be worn in the laboratory at all times to protect against spills and dropped objects.[3][4]

Operational and Disposal Plans

Handling and Storage:

• Handling: Always handle sydnone compounds in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[5] Avoid direct contact with skin and eyes.[5]

• Storage: Store sydnone derivatives in tightly sealed, properly labeled containers in a cool, dry, and well-ventilated area.[5] Keep them away from incompatible materials, which should be identified from the specific SDS.

Disposal Plan: Waste containing sydnone derivatives must be treated as hazardous waste.

• Segregation: Do not mix sydnone waste with other chemical waste streams unless compatibility has been confirmed.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical names of the contents.

• Disposal: Dispose of sydnone waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of sydnones down the drain or in regular trash.

Experimental Protocols: Generalized Workflow for Handling a Sydnone Spill

The following is a generalized procedure for responding to a chemical spill of a sydnone compound in a research laboratory.

• Immediate Evacuation and Alerting:

  • Evacuate the immediate area of the spill.

  • Alert all personnel in the vicinity and your laboratory supervisor.

  • If the spill is large, flammable, or highly toxic, activate the fire alarm and evacuate the building. Contact your institution's EHS or emergency response team.

• Personal Protection:

  • Before attempting to clean up a small, manageable spill, don the appropriate PPE as outlined in the table above, including chemical-resistant gloves, safety goggles, a lab coat, and any necessary respiratory protection.

• Containment:

  • For liquid spills, use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to contain the spill.

  • For solid spills, carefully sweep up the material, avoiding the creation of dust. A HEPA-filtered vacuum may be used if available and appropriate for the material.

• Cleanup and Neutralization:

  • Carefully collect the absorbed or swept-up material into a designated hazardous waste container.

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water, if appropriate for the surface. Check the SDS for any specific decontamination procedures.

• Waste Disposal:

  • Seal and label the hazardous waste container with the contents and date.

  • Arrange for disposal through your institution's EHS office.

• Reporting:

  • Complete any incident or spill report forms required by your institution.

Visualization of a Chemical Spill Response Workflow

The following diagram illustrates the logical steps for responding to a chemical spill in the laboratory.

Logical workflow for responding to a chemical spill.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 4. Personal Protective Equipment (PPE) in Laboratories | UW Environmental Health & Safety [ehs.washington.edu]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]